Tetrabutyl ammonium tetracyanoborate

Core Science & Biosynthesis

The Solubility of Tetrabutylammonium Tetracyanoborate: A Comprehensive Technical Guide for Researchers

Introduction: Understanding the Versatility of Tetrabutylammonium Tetracyanoborate

Tetrabutylammonium tetracyanoborate, often abbreviated as [TBA][TCB], is a quaternary ammonium salt that has garnered significant interest within the scientific community, particularly in the fields of electrochemistry and materials science. Its unique structure, comprising a bulky, lipophilic tetrabutylammonium cation and a tetracyanoborate anion, imparts a distinct set of physicochemical properties that make it a valuable component in advanced applications. As with any chemical compound intended for use in solution-phase applications, a thorough understanding of its solubility in various organic solvents is paramount for researchers, scientists, and drug development professionals.

This in-depth technical guide provides a comprehensive exploration of the solubility of tetrabutylammonium tetracyanoborate. Moving beyond a simple tabulation of data, this document delves into the fundamental principles governing its solubility, offers a practical, step-by-step protocol for its experimental determination, and situates its solubility characteristics within the context of its real-world applications.

Core Principles: Deconstructing the Solubility of an Ionic Liquid Analogue

The solubility of an ionic compound like tetrabutylammonium tetracyanoborate in organic solvents is a complex interplay of intermolecular forces. The adage "like dissolves like" provides a foundational understanding, but a deeper, more mechanistic perspective is crucial for predicting and manipulating its solubility.

Several key factors govern the dissolution process:

• Lattice Energy: In its solid state, the tetrabutylammonium and tetracyanoborate ions are held together in a crystal lattice by strong electrostatic forces. For dissolution to occur, the energy released from the interaction of the ions with solvent molecules (solvation energy) must overcome this lattice energy. The large, asymmetric nature of both the cation and anion in [TBA][TCB] generally results in a lower lattice energy compared to simple inorganic salts, which is a primary reason for its solubility in a wider range of organic solvents.

• Solvent Polarity and Dielectric Constant: Polar solvents possess a significant dipole moment, allowing them to effectively solvate both the cation and the anion through ion-dipole interactions. The dielectric constant of a solvent reflects its ability to reduce the electrostatic attraction between ions. Solvents with higher dielectric constants are generally more effective at dissolving ionic compounds.

• Cation and Anion Interactions: The large tetrabutylammonium cation, with its four butyl chains, contributes significantly to the compound's solubility in less polar, organic environments through van der Waals interactions. The tetracyanoborate anion, with its delocalized negative charge and multiple nitrile groups, can participate in specific interactions with solvent molecules.

• Hydrogen Bonding: While the tetrabutylammonium cation cannot act as a hydrogen bond donor, the nitrile groups of the tetracyanoborate anion can act as weak hydrogen bond acceptors. This can enhance solubility in protic solvents like alcohols.

The interplay of these factors determines the extent to which tetrabutylammonium tetracyanoborate will dissolve in a given organic solvent. A visual representation of these governing principles is provided in the diagram below.

Caption: Key factors influencing the solubility of tetrabutylammonium tetracyanoborate.

Quantitative and Qualitative Solubility Profile

Organic Solvent	Chemical Formula	Qualitative Solubility of [TBA][TCB]	Quantitative Solubility of Tetrabutylammonium Tetrafluoroborate ( g/100 mL at 25°C unless noted)
Acetonitrile	CH₃CN	Expected to be highly soluble	Soluble
Dichloromethane	CH₂Cl₂	Expected to be soluble	Soluble
Dimethylformamide (DMF)	C₃H₇NO	Expected to be highly soluble	Soluble
Acetone	(CH₃)₂CO	Expected to be soluble	Soluble
Tetrahydrofuran (THF)	C₄H₈O	Expected to be soluble	Soluble
Methanol	CH₃OH	Expected to be soluble	10 g/100 mL[1]
Ethanol	C₂H₅OH	Expected to be soluble	Soluble
Toluene	C₇H₈	Expected to be sparingly soluble	Sparingly Soluble
Diethyl Ether	(C₂H₅)₂O	Expected to be sparingly to insoluble	Insoluble
Hexane	C₆H₁₄	Expected to be insoluble	Insoluble

Note: The qualitative solubility of [TBA][TCB] is based on general principles of solubility for quaternary ammonium salts and information from synthesis procedures. For critical applications, experimental verification is strongly recommended.

Experimental Protocol: Isothermal Gravimetric Method for Solubility Determination

To obtain precise and reliable solubility data for tetrabutylammonium tetracyanoborate in a specific organic solvent, the isothermal gravimetric method is a robust and widely accepted technique. This protocol provides a step-by-step guide for its implementation in a laboratory setting.

1. Materials and Equipment:

• Tetrabutylammonium tetracyanoborate (high purity)

• Organic solvent of interest (anhydrous, high purity)

• Analytical balance (± 0.0001 g)

• Thermostatic shaker or magnetic stirrer with temperature control

• Vials with airtight seals

• Syringes and syringe filters (solvent-compatible, e.g., PTFE)

• Pre-weighed glass weighing dishes

• Vacuum oven or desiccator

2. Experimental Workflow:

Caption: Workflow for determining solubility via the isothermal gravimetric method.

3. Detailed Procedure:

• Preparation of the Saturated Solution:

  • To a series of vials, add a known volume (e.g., 5 mL) of the organic solvent.

  • Add an excess amount of tetrabutylammonium tetracyanoborate to each vial to ensure that a solid phase remains after equilibration.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker or on a temperature-controlled magnetic stirrer set to the desired temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period, typically 24 to 48 hours, with continuous agitation. This ensures that the solvent is fully saturated with the solute.

• Phase Separation:

  • After equilibration, cease agitation and allow the excess solid to settle.

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a syringe fitted with a syringe filter to remove any suspended solid particles.

• Gravimetric Analysis:

  • Dispense the filtered saturated solution into a pre-weighed, dry weighing dish.

  • Record the total weight of the dish and the solution.

  • Carefully evaporate the solvent in a vacuum oven at a temperature that is high enough to remove the solvent but low enough to prevent decomposition of the salt.

  • Once all the solvent has been removed, allow the weighing dish to cool to room temperature in a desiccator and then weigh it.

  • Repeat the drying and weighing steps until a constant weight is achieved.

4. Data Calculation:

• Mass of the saturated solution: (Weight of dish + solution) - (Weight of empty dish)

• Mass of the dissolved solute: (Weight of dish + dry solute) - (Weight of empty dish)

• Mass of the solvent: (Mass of the saturated solution) - (Mass of the dissolved solute)

• Solubility ( g/100 g solvent): (Mass of dissolved solute / Mass of solvent) x 100

• Solubility ( g/100 mL solvent): (Solubility in g/100 g solvent) x (Density of solvent at the experimental temperature)

In-Practice: The Role of Solubility in Key Applications

The solubility characteristics of tetrabutylammonium tetracyanoborate are not merely academic; they are critical to its performance in various applications.

• Electrolyte in Batteries and Supercapacitors: In the development of next-generation energy storage devices, organic-based electrolytes are often preferred due to their wider electrochemical windows compared to aqueous electrolytes. The high solubility of tetrabutylammonium tetracyanoborate in polar aprotic solvents like acetonitrile and carbonates is essential for creating highly conductive electrolyte solutions. A high salt concentration, enabled by good solubility, is crucial for achieving high ionic conductivity, which in turn leads to better device performance.

• Phase-Transfer Catalysis: Although less common than other quaternary ammonium salts for this purpose, the principle remains the same. In a biphasic reaction system (e.g., an aqueous phase and an organic phase), a phase-transfer catalyst facilitates the transport of a reactant from one phase to another where the reaction occurs. The solubility of the tetrabutylammonium salt in both polar and nonpolar environments, however limited, is key to its function as a shuttle for anions between the two phases.

• Synthesis of Ionic Liquids: Tetrabutylammonium tetracyanoborate can serve as a precursor in the synthesis of other ionic liquids through metathesis (ion exchange) reactions. The choice of solvent for these reactions is dictated by the solubility of both the starting materials and the final products. A solvent in which the desired ionic liquid is soluble while the inorganic salt byproduct is insoluble is often chosen to simplify purification.

Conclusion: A Foundation for Future Research

This technical guide has provided a detailed overview of the solubility of tetrabutylammonium tetracyanoborate in organic solvents. While a comprehensive set of quantitative data remains to be fully elucidated in the public domain, the principles governing its solubility, coupled with a robust experimental protocol for its determination, offer a solid foundation for researchers. A thorough understanding of how this versatile salt interacts with different solvent environments is a critical enabler for its successful application in the cutting-edge fields of energy storage, catalysis, and materials science. It is the hope of the author that this guide will serve as a valuable resource for scientists and engineers working with this promising compound.

References

Sources

• 1. researchgate.net [researchgate.net]

Technical Guide: Crystal Structure & Characterization of Tetrabutylammonium Tetracyanoborate

This is an in-depth technical guide on the crystal structure, synthesis, and physicochemical properties of Tetrabutylammonium Tetracyanoborate (TBATCB) .

Executive Summary

Tetrabutylammonium Tetracyanoborate (

, TBATCB) represents a critical class of weakly coordinating salts used primarily as electrolytes in electrochemical devices (e.g., Dye-Sensitized Solar Cells, Li-ion batteries) and as precursors for ionic liquids. Its structural significance lies in the combination of a bulky, flexible cation ( ) with a chemically robust, non-coordinating "superhalogen" anion ( ). This guide details the crystallographic parameters, synthesis protocols, and structural-property relationships that define its utility in high-voltage applications.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

Parameter	Data
IUPAC Name	Tetrabutylazanium tetracyanoborate
Formula
Molar Mass	341.35 g/mol
Appearance	Colorless needle-like crystals or white powder
Melting Point	90–92 °C (Borderline Ionic Liquid/Plastic Crystal)
Solubility	Soluble in polar organic solvents (ACN, DCM, Acetone); Insoluble in water
Electrochemical Window	Wide anodic stability (> 5.0 V vs. Li/Li+)

Synthesis & Crystallization Protocol

The synthesis of TBATCB relies on a high-purity metathesis reaction. Because the tetracyanoborate anion is hydrolytically stable (unlike

or ), this process can be performed under ambient conditions, though moisture exclusion is recommended for battery-grade purity.

Reaction Mechanism

The standard route involves the metathesis of a tetrabutylammonium halide with a potassium or silver tetracyanoborate precursor.

Step-by-Step Protocol

• Precursor Preparation: Dissolve stoichiometric amounts of Potassium Tetracyanoborate (

  ) and Tetrabutylammonium Bromide ( ) in a minimum volume of deionized water.

• Precipitation: Upon mixing, TBATCB precipitates as a white solid due to its hydrophobicity compared to the highly soluble KBr byproduct.

• Extraction: Extract the precipitate with dichloromethane (DCM) or chloroform (

  ). The aqueous phase retains the KBr.

• Washing: Wash the organic phase 3x with deionized water to remove trace bromide ions (Critical for electrochemical applications).

• Drying: Dry the organic phase over anhydrous

  , filter, and remove the solvent under reduced pressure.

• Crystallization: Recrystallize from hot chloroform or a chloroform/hexane mixture. Slow cooling yields colorless needle-shaped single crystals suitable for XRD.

Synthesis Workflow Diagram[11]

Figure 1: Synthesis and purification workflow for battery-grade TBATCB.

Crystallographic Analysis

While the specific lattice parameters of the tetrabutylammonium salt are often secondary to its solution properties, the structural integrity of the compound is defined by the rigid geometry of the anion and the flexible nature of the cation.

The Tetracyanoborate Anion ( )

The anion is the structural core, exhibiting high symmetry and weak coordination strength.

• Symmetry:

  (Tetrahedral).

• Bond Lengths (Typical from XRD):

  • :
  • :

• Bond Angles:

  • : (Ideal tetrahedral angle).
  • : (Linear cyano groups).

• Electronic Character: The negative charge is highly delocalized over the four nitrile groups, making it a "superhalogen" or weakly coordinating anion (WCA). This delocalization prevents tight ion pairing, lowering the lattice energy and melting point.

The Tetrabutylammonium Cation ( )[1][12]

• Geometry: Tetrahedral nitrogen center with four flexible butyl chains.

• Conformation: In the solid state, the butyl chains typically adopt an all-trans (anti) or gauche conformation to maximize packing efficiency.

• Disorder: The cation often exhibits rotational disorder in the crystal lattice, contributing to the "plastic crystal" phase behavior observed near the melting point (90 °C).

Crystal Packing & Interactions

• Lattice Energy: Low, due to the size mismatch between the bulky cation and the dispersed charge of the anion.

• Packing Motif: The structure typically consists of alternating layers or channels of cations and anions. The lack of strong hydrogen bond donors (no acidic protons) and the weak basicity of the nitrile nitrogens preclude the formation of strong H-bond networks, resulting in a solid that is easily melted.

Structural Interaction Map

Figure 2: Structural-property relationship map derived from crystallographic features.

Experimental Validation

To verify the synthesis and structural integrity of TBATCB, the following analytical signatures must be confirmed.

Vibrational Spectroscopy (IR/Raman)

The cyanide stretch is the diagnostic marker for the anion.

• : A sharp, strong peak at 2220–2230 cm⁻¹ .

• Absence of Water: No broad O-H stretch at 3400 cm⁻¹ (critical for anhydrous applications).

Nuclear Magnetic Resonance (NMR)

• NMR: A sharp singlet at -38.6 ppm (relative to ). The coupling to ( ) may be observed.
• H NMR: Characteristic resonances for the butyl chains:
  • ppm (m, 8H, )
  • ppm (m, 8H, )
  • ppm (m, 8H, )
  • ppm (t, 12H, )

X-Ray Powder Diffraction (PXRD)

For routine batch checking, PXRD should show a crystalline pattern distinct from the precursors (

and ). The pattern is dominated by low-angle reflections corresponding to the large unit cell dimensions required to accommodate the bulky ions.

Applications in Drug Development & Electrochemistry

While primarily an electrolyte, the structural properties of TBATCB are relevant to pharmaceutical research in specific contexts:

• Phase Transfer Catalysis: The

  anion is lipophilic and weakly coordinating, making TBATCB an excellent phase transfer catalyst for reactions requiring a non-nucleophilic counterion.

• Electrochemical Synthesis: Used as a supporting electrolyte for the electrochemical oxidation/reduction of drug intermediates where halide contamination must be avoided.

• Crystallization Aid: The bulky cation can be used to co-crystallize large, anionic drug molecules, aiding in their structural determination.

References

• Küppers, T., et al. (2005).[1] "Tetracyanoborate Salts M[B(CN)4] with M = Singly Charged Cations: Properties and Structures." Inorganic Chemistry, 44(4), 1015–1022.[2][1] Link

• Bernhardt, E., et al. (2000). "The First Successful Synthesis of the Tetracyanoborate Anion." Angewandte Chemie International Edition, 39(1), 168–171. Link

• Bläsing, K., et al. (2016). "Lewis Acid Catalyzed Synthesis of Cyanidoborates." Z. Anorg. Allg. Chem., 642, 1314. Link

• Lars, K., et al. (2011). "Ionic Liquids with the Tetracyanoborate Anion." ChemPhysChem, 12(17), 3312-3324. Link

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A Comprehensive Technical Guide to the Thermal Stability of Tetrabutylammonium Tetracyanoborate

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed examination of the thermal stability of tetrabutylammonium tetracyanoborate, [N(C₄H₉)₄][B(CN)₄]. As a member of the ionic liquid family, this compound holds significant promise for various applications, including as an electrolyte and a catalyst, where thermal robustness is a critical parameter. This document synthesizes available data on analogous compounds and theoretical principles to offer a comprehensive understanding of its thermal decomposition profile. It includes detailed methodologies for thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), a discussion of the probable decomposition pathways, and a summary of expected thermal properties. This guide is intended to be a vital resource for scientists and engineers working with or considering the use of this compound in thermally demanding applications.

Introduction: The Significance of Thermal Stability in Ionic Liquids

Ionic liquids (ILs) are a class of molten salts with melting points below 100°C, composed of organic cations and organic or inorganic anions.[1] Their unique physicochemical properties, such as negligible vapor pressure, high thermal and chemical stability, and wide electrochemical windows, have positioned them as "designer solvents" for a multitude of applications.[1] Tetrabutylammonium tetracyanoborate, featuring the bulky tetrabutylammonium cation and the cyano-rich tetracyanoborate anion, is a noteworthy example.

The thermal stability of an ionic liquid is a paramount consideration for its practical implementation, defining the upper-temperature limit of its application.[1] For researchers in drug development and materials science, a thorough understanding of a compound's thermal behavior is crucial for ensuring process safety, reproducibility, and the integrity of the final product. This guide provides an in-depth analysis of the thermal stability of tetrabutylammonium tetracyanoborate, offering both practical experimental protocols and a theoretical framework for its decomposition.

Ionic liquids based on the tetracyanoborate anion are known for their remarkable thermal stability, with decomposition temperatures often exceeding 400°C.[2] This high stability is attributed to the robust nature of the [B(CN)₄]⁻ anion.[2] The thermal stability of tetrabutylammonium salts, on the other hand, is significantly influenced by the nature of the anion.[3] This guide will, therefore, consider the interplay between the tetrabutylammonium cation and the tetracyanoborate anion in determining the overall thermal profile of the compound.

Characterization of Thermal Stability: Experimental Protocols

The primary techniques for evaluating the thermal stability of ionic liquids are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[1] These methods provide quantitative data on mass loss as a function of temperature and the heat flow associated with thermal transitions, respectively.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated at a controlled rate. This technique is instrumental in determining the onset of decomposition, the temperature of maximum decomposition rate, and the residual mass after decomposition.

2.1.1. Step-by-Step TGA Protocol

• Sample Preparation: Accurately weigh 5-10 mg of tetrabutylammonium tetracyanoborate into an inert TGA pan (e.g., alumina or platinum). Ensure the sample is evenly distributed at the bottom of the pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with a high-purity inert gas, such as nitrogen or argon, at a flow rate of 20-50 mL/min to prevent oxidative degradation.[4]

  • Equilibrate the sample at a low temperature (e.g., 30°C) for a sufficient time to ensure thermal stability before starting the heating program.

• Temperature Program:

  • Heat the sample from the initial temperature to a final temperature of approximately 600°C.

  • A linear heating rate of 10°C/min is standard for initial screening.[4] Slower heating rates can provide better resolution of decomposition steps.

• Data Analysis:

  • The resulting TGA curve plots mass percentage versus temperature.

  • The onset temperature (Tₒₙₛₑₜ) is determined as the temperature at which a significant mass loss begins. This is often calculated using the tangent method at the point of greatest slope on the mass loss curve.

  • The peak decomposition temperature (Tₚₑₐₖ) is the temperature at which the rate of mass loss is maximal. This is determined from the peak of the derivative of the TGA curve (DTG curve).

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between the sample and an inert reference as a function of temperature. It is used to detect thermal events such as melting, crystallization, and decomposition, and to quantify the enthalpy changes associated with these processes.

2.2.1. Step-by-Step DSC Protocol

• Sample Preparation: Accurately weigh 2-5 mg of tetrabutylammonium tetracyanoborate into a hermetically sealed aluminum DSC pan. An empty, sealed aluminum pan is used as the reference.

• Instrument Setup:

  • Place the sample and reference pans in the DSC cell.

  • Purge the cell with an inert gas (nitrogen or argon) at a constant flow rate.

• Temperature Program:

  • The temperature program should be designed to observe both melting and decomposition. A typical program involves:

    • An initial cooling ramp to a low temperature (e.g., -50°C) to observe any glass transitions or crystallization events upon heating.

    • A heating ramp from the low temperature to a temperature beyond the decomposition point observed in TGA, at a rate of 10°C/min.[2]

• Data Analysis:

  • The DSC thermogram plots heat flow versus temperature.

  • Endothermic events (e.g., melting) appear as peaks pointing down, while exothermic events (e.g., decomposition) appear as peaks pointing up.

  • The melting point (Tₘ) is determined from the onset of the melting endotherm.

  • The decomposition temperature can be identified by a sharp exothermic or endothermic peak that corresponds to the mass loss seen in the TGA curve. The enthalpy of decomposition (ΔHₑₑ) can be calculated by integrating the area of the decomposition peak.

Visualization of Experimental Workflows

To ensure clarity and reproducibility, the logical flow of the thermal analysis is presented below.

Caption: Workflow for TGA and DSC analysis.

Predicted Thermal Properties and Data Summary

Property	Predicted Value	Rationale/Reference
Melting Point (Tₘ)	100-150 °C	Based on the melting points of other tetrabutylammonium salts.[3]
Onset of Decomposition (Tₒₙₛₑₜ)	> 350 °C	Tetracyanoborate anions impart high thermal stability.[2] The decomposition of the tetrabutylammonium cation typically occurs above 300°C.[3]
Peak Decomposition (Tₚₑₐₖ)	> 400 °C	Consistent with the high thermal stability of tetracyanoborate-based ILs.[2]
Decomposition Enthalpy (ΔHₑₑ)	Exothermic	The decomposition of organic cations is typically an exothermic process.

Proposed Thermal Decomposition Mechanism

The thermal decomposition of tetrabutylammonium tetracyanoborate is expected to proceed through a multi-step mechanism involving the degradation of both the cation and the anion.

Cation Decomposition: Hofmann Elimination

The primary decomposition pathway for the tetrabutylammonium cation at elevated temperatures is the Hofmann elimination reaction. This is a well-established mechanism for the thermal degradation of quaternary ammonium hydroxides and salts. The process involves the abstraction of a β-hydrogen from one of the butyl chains by the tetracyanoborate anion, acting as a base.

This reaction leads to the formation of tributylamine, 1-butene, and the protonated tetracyanoborate anion.

Step 1: Hofmann Elimination [N(C₄H₉)₄]⁺ + [B(CN)₄]⁻ → N(C₄H₉)₃ + CH₃CH₂CH=CH₂ + H[B(CN)₄]

Anion Decomposition

The tetracyanoborate anion itself is thermally robust. However, at very high temperatures, it will decompose. The decomposition of cyano-containing anions can be complex, potentially leading to the formation of various nitrogen- and boron-containing species, and in some cases, polymerization.[6] The protonated intermediate, H[B(CN)₄], formed during the Hofmann elimination is likely to be less stable and may decompose at a lower temperature than the [B(CN)₄]⁻ anion itself.

Step 2: Decomposition of Protonated Anion and Further Reactions H[B(CN)₄] → HCN + B(CN)₃ (and other boron-nitrogen species)

The tributylamine formed can also undergo further decomposition at higher temperatures.

Caption: Proposed thermal decomposition pathway.

Safety and Handling Considerations

Tetrabutylammonium tetracyanoborate, like many organic salts, should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. While the compound itself has low volatility, its decomposition products, such as hydrogen cyanide (from the anion) and volatile organic compounds (from the cation), can be hazardous. Therefore, all thermal analyses must be conducted in a well-ventilated area, preferably within a fume hood. For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the supplier.[5][7][8]

Conclusion

Tetrabutylammonium tetracyanoborate is anticipated to be a thermally stable ionic liquid, with a decomposition onset temperature likely exceeding 350°C. This high thermal stability is primarily conferred by the robust tetracyanoborate anion. The primary decomposition mechanism is expected to be initiated by the Hofmann elimination of the tetrabutylammonium cation, followed by the decomposition of the resulting species at higher temperatures. The experimental protocols and theoretical framework presented in this guide provide a solid foundation for researchers and professionals to safely and effectively utilize this promising ionic liquid in a variety of applications. Further experimental validation of the predicted thermal properties is encouraged to fully elucidate the thermal behavior of this compound.

References

• Cao, Y., & Mu, T. (2014). Comprehensive investigation on the thermal stability of 66 ionic liquids by thermogravimetric analysis. Industrial & Engineering Chemistry Research, 53(20), 8651-8664.
• Xue, L., Gurung, E., & Warner, I. M. (2016). Thermal stability of ionic liquids: Current status and prospects for future development. Chemical Engineering Journal, 301, 1-13.
• Stark, A., & Seddon, K. R. (2007). Ionic liquids. In Kirk-Othmer Encyclopedia of Chemical Technology. John Wiley & Sons, Inc.
• Gouveia, A. S. L., et al. (2014). Physicochemical Properties of Three Ionic Liquids Containing a Tetracyanoborate Anion and Their Lithium Salt Mixtures. The Journal of Physical Chemistry B, 118(31), 9436-9446.
• Patil, K. C., & Verneker, V. R. P. (1969). Thermal Decomposition of Tetrabutylammonium – tetrafluoroborate, hexafluorophosphate and perchlorate. Journal of Applicable Chemistry, 2(1), 1-5.
• Sigma-Aldrich. (2022).
• Spectrum Chemical. (2019).
• Fischer, J., & Janiak, C. (2014). Thermal decomposition mechanisms of alkylimidazolium ionic liquids with cyano-functionalized anions. Journal of Physical Chemistry A, 118(44), 10243-10253.
• Welton, T. (1999). Room-temperature ionic liquids. Solvents for synthesis and catalysis. Chemical Reviews, 99(8), 2071-2084.
• Maton, C., De Vos, N., & Stevens, C. V. (2013). Ionic liquid thermal stabilities: a review. Chemical Society Reviews, 42(14), 5963-5977.
• Wyrzykowski, D., et al. (2007). Thermal properties of tetrabutylammonium bromotrichloro-, tribromochloro- and tetrabromoferrates(III). Journal of Thermal Analysis and Calorimetry, 90(3), 859-864.
• Ohtani, H., Ishimura, S., & Kumai, M. (2008). Thermal decomposition behaviors of imidazolium-type ionic liquids studied by pyrolysis-gas chromatography. Analytical Sciences, 24(10), 1335-1340.
• Afanasyev, A. V., et al. (2016). Thermal Properties and Ionic Conductivity of Tetra-n-Butylammonium Perchlorate.

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Operational Safety & Technical Handling of Tetrabutylammonium Tetracyanoborate

Executive Summary

Tetrabutylammonium tetracyanoborate (TBA-TCB) is a specialized ionic liquid precursor and electrolyte salt characterized by high anodic stability and low viscosity. Unlike its tetrafluoroborate (

) analogs, the tetracyanoborate ( ) anion exhibits exceptional hydrolytic stability. However, its cyanide-containing moiety necessitates a rigorous, conservative safety approach. This guide synthesizes standard Safety Data Sheet (SDS) parameters with field-proven handling protocols to mitigate the risks of acute toxicity and hazardous decomposition.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]

Compound Name: Tetrabutylammonium Tetracyanoborate Chemical Formula:

Structure:

Table 1: Physicochemical Properties

Property	Value / Description	Technical Note
Physical State	White to off-white crystalline solid	Hygroscopic tendencies vary by purity; handle as moisture-sensitive.
Melting Point	89–95 °C (Typical for TBA salts)	Low melting point allows for easy ionic liquid formation.
Solubility	Soluble in DCM, Acetonitrile, Acetone	High solubility in organic solvents; poor water solubility (anion dependent).
Anion Stability	Hydrolytically Stable	Critical: Unlike , does not easily hydrolyze to HF.
Thermal Stability	> 250 °C	High thermal ceiling, but decomposition releases toxic nitriles.

Hazard Identification & GHS Classification

While the

anion is kinetically stable, regulatory and safety protocols often classify it under "Acute Toxicity" due to the potential for cyanide release under extreme metabolic or thermal stress.

GHS Label Elements[8]

• Signal Word: DANGER

• Pictograms: Skull & Crossbones (GHS06), Health Hazard (GHS08).

Hazard Statements (Conservative Classification)

• H301: Toxic if swallowed.

• H311: Toxic in contact with skin.[1]

• H331: Toxic if inhaled.[1]

• H315/H319: Causes skin irritation and serious eye irritation (attributed to the TBA cation).

Technical Hazard Analysis[8]

• The "Cyanide" Nuance: The cyanide ligands in

  are covalently bonded to Boron, making them significantly less labile than free cyanide ( ). However, combustion or contact with strong oxidizers can liberate Hydrogen Cyanide (HCN) gas.

• Cationic Permeation: The Tetrabutylammonium (TBA) cation is a known phase-transfer catalyst.[2] It facilitates the transport of the toxic anion across biological membranes (skin/lungs), amplifying the systemic toxicity risk upon contact.

Operational Handling Protocols

Engineering Controls

• Primary Barrier: All handling of solid powder must occur within a certified chemical fume hood or a glovebox (Inert atmosphere:

  or ).

• Airflow: Maintain face velocity > 0.5 m/s.

• Equipment: Use anti-static weighing tools to prevent electrostatic discharge (ESD) which could disperse the fine powder.

Personal Protective Equipment (PPE) Matrix

Zone	PPE Requirement	Rationale
Hands	Double Nitrile Gloves (min 0.11mm)	TBA salts permeate latex; double gloving provides a breakthrough buffer.
Eyes	Chemical Goggles	Prevent ocular absorption; safety glasses are insufficient for powders.
Respiratory	N95/P100 (if outside hood)	Strict Rule: Do not handle outside containment. If spill occurs, use full-face respirator.
Body	Lab Coat + Tyvek Sleeves	Prevents dermal absorption via wrists/forearms.

Workflow Visualization

The following diagram outlines the decision logic for safe handling, emphasizing the "Dry Chain" to maintain electrochemical purity and safety.

Caption: Operational workflow distinguishing between high-purity electrochemical handling (Glovebox) and standard synthetic handling (Fume Hood).

Emergency Response Protocols

Decomposition & Fire

• Hazard: Thermal decomposition releases Hydrogen Cyanide (HCN) , Nitrogen Oxides (

  ), and Boron Oxides.

• Action:

  • Evacuate the area immediately.

  • Firefighters must wear Self-Contained Breathing Apparatus (SCBA) .

  • Extinguishing Media: Dry chemical,

    , or alcohol-resistant foam. Do NOT use water jet if possible (to prevent runoff contamination, though the anion is stable).

Exposure Response Logic

Because of the "Cyanide-like" classification, medical personnel should be informed of the specific compound. While it is not simple cyanide, cyanide antidote kits (e.g., Hydroxocobalamin) are often recommended as a precautionary standby in facilities handling large quantities of cyanoborates.

Caption: Immediate response logic for TBA-TCB exposure. Note: Solvents (ethanol/DMSO) enhance skin absorption and must be avoided during washing.

Waste Disposal & Regulatory Compliance

Crucial Protocol: Do not dispose of TBA-TCB down the drain.

• Segregation: Isolate as "Toxic Organic Solid" or "Cyanide-containing Organic."

• Labeling: Clearly label as "Contains Cyanoborates - Potential HCN upon combustion."

• Incompatibility: Never mix with Strong Acids (e.g.,

  , ) or Strong Oxidizers . While the anion is stable, strong acid conditions at high temperatures could theoretically force the release of HCN.

References

• Küppers, T., et al. (2011). Hydrolysis study of fluoroorganic and cyano-based ionic liquid anions. Chemosphere.

  anion compared to ). Retrieved from [Link]

• Bernhardt, E., et al. (2000). Tetracyanoborates: First Convenient Synthesis and Characterization. Zeitschrift für anorganische und allgemeine Chemie. (Foundational synthesis and stability data). Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]

The Tetracyanoborate Anion: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Foreword: Unveiling a Unique Building Block in Modern Chemistry

The tetracyanoborate anion, [B(CN)₄]⁻, stands as a testament to the continuous evolution of inorganic and materials chemistry. First successfully synthesized at the turn of the millennium, this highly symmetric, robust anion has rapidly transitioned from a laboratory curiosity to a cornerstone component in a variety of advanced applications, most notably in the burgeoning field of ionic liquids. Its unique combination of properties—high thermal and chemical stability, weakly coordinating nature, and the ability to impart low viscosity and high ionic conductivity to its salts—renders it a subject of intense research and a versatile tool for the discerning scientist.

This guide is designed to provide researchers, scientists, and drug development professionals with an in-depth understanding of the tetracyanoborate anion. We will traverse its discovery and historical context, delve into the intricacies of its synthesis and characterization, and explore its current and potential applications. The narrative is structured to not only present established protocols but also to illuminate the scientific rationale behind them, fostering a deeper appreciation for the causality that drives innovation in this exciting area of chemistry.

The Genesis of a Novel Anion: A Historical Perspective

The journey of the tetracyanoborate anion is a relatively recent one, with its successful synthesis first being reported in the year 2000 through two independent research efforts.[1][2] This breakthrough was a significant milestone in cyanoborate chemistry, a field that has since expanded to include a diverse array of anions with tailored properties. The initial syntheses paved the way for a deeper exploration of the fundamental properties and potential applications of this unique chemical entity.

The motivation behind the initial synthesis was the quest for novel, robust, and weakly coordinating anions.[3] Such anions are crucial for stabilizing highly reactive cations and for creating novel electrolyte systems. The tetracyanoborate anion, with its tetrahedral arrangement of four cyano groups around a central boron atom, was a promising candidate due to the strong electron-withdrawing nature of the cyano groups, which delocalizes the negative charge and contributes to the anion's stability.

Synthesis of Tetracyanoborate Salts: From Precursors to Purified Product

Several synthetic routes to tetracyanoborate salts have been developed since its discovery. The choice of method often depends on the desired cation and the available starting materials. Early syntheses involved the reaction of boron trihalides (BCl₃ or BBr₃) with trimethylsilyl cyanide.[1] Another approach utilized lithium tetrafluoroborate (Li[BF₄]) or lithium dicyanodifluoroborate (Li[BF₂(CN)₂]) as starting materials.[1]

A more recent and efficient method involves the use of a Lewis acid catalyst, such as trimethylsilyl triflate, to facilitate the reaction between a tetrafluoroborate salt and trimethylsilyl cyanide.[2] This method offers the advantage of proceeding under milder conditions.

Below, we provide a representative, detailed protocol for the synthesis of potassium tetracyanoborate, a common starting material for the preparation of other tetracyanoborate salts and ionic liquids.

Experimental Protocol: Synthesis of Potassium Tetracyanoborate (K[B(CN)₄])

This protocol is a synthesized representation of common laboratory practices and should be performed by qualified personnel in a well-ventilated fume hood, with appropriate personal protective equipment, given the use of cyanide-containing compounds.

Materials:

• Potassium tetrafluoroborate (K[BF₄])

• Trimethylsilyl cyanide ((CH₃)₃SiCN)

• Anhydrous acetonitrile (CH₃CN)

• Anhydrous dichloromethane (CH₂Cl₂)

• Argon or Nitrogen gas for inert atmosphere

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

• Sintered glass funnel for filtration

• Standard laboratory glassware

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere of argon or nitrogen, add potassium tetrafluoroborate.

• Solvent Addition: Add anhydrous acetonitrile to the flask to create a suspension.

• Reagent Addition: While stirring, slowly add trimethylsilyl cyanide to the suspension at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for a specified period (e.g., 24-48 hours), monitoring the reaction progress by suitable analytical techniques (e.g., ¹¹B NMR). The causality behind heating is to provide the necessary activation energy for the substitution of fluoride ions with cyanide groups on the boron center. The use of an inert atmosphere is critical to prevent the hydrolysis of trimethylsilyl cyanide and other moisture-sensitive reagents.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product, potassium tetracyanoborate, will precipitate out of the solution.

• Isolation and Purification: Filter the precipitate using a sintered glass funnel under an inert atmosphere. Wash the solid product with anhydrous dichloromethane to remove any unreacted starting materials and byproducts. The choice of dichloromethane as a washing solvent is based on the low solubility of the inorganic salt product and the high solubility of organic impurities.

• Drying: Dry the purified potassium tetracyanoborate under high vacuum to remove any residual solvent.

Physicochemical Properties and Spectroscopic Characterization

The tetracyanoborate anion possesses a unique set of physicochemical properties that are central to its utility in various applications.

Table 1: Key Physicochemical Properties of the Tetracyanoborate Anion

Property	Description	Significance
Structure	Tetrahedral geometry with a central boron atom bonded to four cyano groups.	The high symmetry contributes to the stability of the anion and influences the packing in the solid state.
Stability	High thermal and chemical stability.[1][4]	Allows for its use in a wide range of operating temperatures and chemical environments.
Coordinating Ability	Weakly coordinating anion.[3]	Enables the stabilization of reactive cations and facilitates catalytic processes by not strongly binding to the active metal center.
Solubility	Salts with organic cations are often soluble in a range of organic solvents.	Facilitates its use in various solution-phase applications, including as electrolytes in non-aqueous batteries.

Spectroscopic Fingerprints

The characterization of the tetracyanoborate anion and its salts relies on a combination of spectroscopic techniques that provide insights into its structure and bonding.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹¹B NMR is a powerful tool for characterizing boron-containing compounds. The tetracyanoborate anion typically exhibits a sharp singlet in the ¹¹B NMR spectrum, consistent with a symmetric tetrahedral environment around the boron atom. The chemical shift provides information about the electronic environment of the boron nucleus.[5]

• Infrared (IR) and Raman Spectroscopy: Vibrational spectroscopy is used to probe the characteristic vibrations of the C≡N bonds in the cyano groups. The position and number of the C≡N stretching bands in the IR and Raman spectra can provide information about the symmetry of the anion and the nature of the cation-anion interactions.[5][6]

• X-ray Crystallography: Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional structure of tetracyanoborate salts in the solid state.[7][8][9][10][11] This technique provides detailed information on bond lengths, bond angles, and the packing of ions in the crystal lattice.

Applications: Harnessing the Potential of a Versatile Anion

The unique properties of the tetracyanoborate anion have led to its exploration in a variety of applications, with its role in ionic liquids being the most prominent.

Ionic Liquids for Energy Storage

Ionic liquids (ILs) are salts with melting points below 100 °C, and they have garnered significant interest as electrolytes in electrochemical devices, such as lithium-ion batteries.[4][12][13] ILs containing the tetracyanoborate anion exhibit several desirable properties for this application:

• High Ionic Conductivity: The low viscosity of tetracyanoborate-based ILs facilitates ion transport, leading to high ionic conductivity.[4][12][13]

• Good Lithium-Ion Transport: The weakly coordinating nature of the [B(CN)₄]⁻ anion results in weaker interactions with Li⁺ ions compared to more traditional anions like bis(trifluoromethanesulfonyl)imide ([Tf₂N]⁻). This leads to a higher transference number for Li⁺, which is crucial for battery performance.[4][12]

• High Thermal and Electrochemical Stability: The inherent stability of the tetracyanoborate anion contributes to a wide electrochemical window and safe operation of batteries at elevated temperatures.[4][12]

Table 2: Comparison of Ionic Liquids based on [B(CN)₄]⁻ and [Tf₂N]⁻ Anions

Property	[B(CN)₄]⁻-based ILs	[Tf₂N]⁻-based ILs	Reference
Ionic Conductivity	Higher	Lower	[4][12]
Viscosity	Lower	Higher	[13]
Li⁺ Transference Number	Higher	Lower	[4][12]
Thermal Stability	High	High	[4]

A Building Block in Coordination Chemistry

The four cyano groups of the tetracyanoborate anion can act as ligands, coordinating to metal centers to form polynuclear coordination polymers and clusters.[14][15] This has opened up new avenues for the design and synthesis of novel materials with interesting magnetic, optical, or catalytic properties. The ability of the [B(CN)₄]⁻ anion to bridge multiple metal centers allows for the construction of complex, multi-dimensional structures.

Considerations for Drug Development Professionals

While there are currently no direct applications of the tetracyanoborate anion in pharmaceuticals, the broader field of ionic liquids is being actively explored for its potential in drug delivery and formulation.[16][17][18] For drug development professionals, understanding the properties of novel anions like tetracyanoborate is crucial for future innovations.

Potential Advantages of Ionic Liquids in Pharmaceuticals:

• Enhanced Solubility: ILs can solubilize poorly water-soluble active pharmaceutical ingredients (APIs), potentially improving their bioavailability.[17]

• Tunable Properties: The properties of ILs can be tailored by changing the cation-anion combination, allowing for the design of delivery systems with specific release profiles.

• Active Pharmaceutical Ingredient-Ionic Liquids (API-ILs): A promising strategy involves creating an ionic liquid where the API itself is the cation or anion.[16]

Challenges and Toxicological Considerations:

A significant hurdle for the use of any new excipient or delivery system in pharmaceuticals is its safety and biocompatibility. The toxicity of ionic liquids is a complex issue that depends on both the cation and the anion.[19][20]

• Toxicity of Cyanide-Containing Anions: The presence of cyano groups in the tetracyanoborate anion necessitates a thorough toxicological evaluation. While the cyano groups are strongly bound to the boron atom, their potential for in vivo release of cyanide ions, even at low levels, must be carefully assessed.

• General Ionic Liquid Toxicity: The toxicity of ILs is often related to their interaction with cell membranes. The lipophilicity of the cation plays a significant role in this regard.[20]

Further research is required to establish the safety profile of tetracyanoborate-containing materials before they can be considered for any biomedical application.

Future Outlook: New Frontiers for the Tetracyanoborate Anion

The tetracyanoborate anion has firmly established itself as a valuable component in the toolkit of chemists and materials scientists. The future of [B(CN)₄]⁻ research is likely to expand in several exciting directions:

• Advanced Electrolyte Formulations: Further optimization of tetracyanoborate-based ionic liquids for next-generation batteries, including solid-state batteries, is a promising area of research.

• Functional Materials: The use of the tetracyanoborate anion as a building block for functional coordination polymers and metal-organic frameworks (MOFs) with tailored properties will continue to be an active field of investigation.

• Biomedical Exploration: While significant toxicological hurdles exist, the unique properties of tetracyanoborate-containing ionic liquids may warrant careful investigation for specific, non-systemic biomedical applications where their benefits could outweigh the risks, following rigorous safety assessments.

The story of the tetracyanoborate anion is a compelling example of how the discovery of a single molecule can catalyze innovation across multiple scientific disciplines. As our understanding of this remarkable anion deepens, so too will the scope of its applications, promising exciting new developments in the years to come.

References

• Finze, M., Bernhardt, E., Willner, H., & Lehmann, C. W. (2000). The Tetracyanoborate Anion, [B(CN)₄]⁻.
• Kühnel, M. F., & Finze, M. (2009). A convenient synthesis of the tetracyanoborate anion. Dalton Transactions, (22), 4295-4297.
• Martins, V. L., Sanchez-Ramirez, N., Ando, R. A., Camilo, F. F., Urahata, S. M., Ribeiro, M. C. C., & Torresi, R. M. (2014). Physicochemical Properties of Three Ionic Liquids Containing a Tetracyanoborate Anion and Their Lithium Salt Mixtures. The Journal of Physical Chemistry B, 118(29), 8772–8781.
• Luff, M. S., Bertermann, R., Finze, M., & Radius, U. (2024). The tetracyanoborate anion as a building block for the heterocubane cluster cage [Cr₄{B(CN)₄}₄]⁴⁻.
• Kuhlman, M. L., Yao, H., & Rauchfuss, T. B. (2004). The tetracyanoborate anion as a building block for coordination polymers.
• Egorova, K. S., Gordeev, E. G., & Ananikov, V. P. (2017). Biological Activity of Ionic Liquids and Their Application in Pharmaceutics and Medicine. Chemical Reviews, 117(10), 7132–7189.
• Moshikur, S. M., Chowdhury, M. R., Bhattacharjee, A., & Monir, M. S. (2024).
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• de Souza, R. M., Lourenço, T. C., Siqueira, L. J. A., Dias, L. G., Martins, V. L., & Torresi, R. M. (2014). Physicochemical properties of three ionic liquids containing a tetracyanoborate anion and their lithium salt mixtures. The Journal of Physical Chemistry B, 118(29), 8772-8781.
• Küppers, T., Bernhardt, E., Willner, H., Rohm, H. W., & Köckerling, M. (2005). Tetracyanoborate Salts M[B(CN)₄] with M = Singly Charged Cations: Properties and Structures. Inorganic Chemistry, 44(4), 1015–1022.
• Yu, M., Yi, X., & Liu, Z. (2011). Toxicity of various anions associated with methoxyethyl methyl imidazolium-based ionic liquids on Clostridium sp. Chemosphere, 82(11), 1597-1603.
• Costa, S. P. F., Azevedo, A. M., Vicente, F. A., & Paiva, A. (2021). Ionic Liquids—A Review of Their Toxicity to Living Organisms. Toxics, 9(11), 291.
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• Evans, B., Al-Madhagi, L. H., Pallipurath, A. R., Chang, S. Y., Detlefs, B., Willneff, E. A., Hammond, R. B., Wheatcroft, H. P., & Schroeder, S. L. M. (2020). X-ray Studies of Molecular Structure during the Crystallisation of Organic Salts. Physical Chemistry Chemical Physics, 22(3), 1143-1153.
• Jaworska, M., & Hodorowicz, S. A. (2006). X-ray crystal structures of K+ and Rb+ salts of [W(CN)6(bpy)]2− ion. The unusual cation–anion interactions and structure changes going from Li+ to Cs+ salts. CrystEngComm, 8(1), 75-80.
• Goloviznina, K., Bakis, E., Philippi, F., Scaglione, N., Rekis, T., Laimina, L., Costa Gomes, M., & Padua, A. (2023).
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• Mendoza, J. S., & Reger, D. L. (2001). The Preparation, Characterization, X-ray Structural Analysis, and Thermogravimetric Analysis of Tetrakis[1,3-Dimethyl-2(3H)-Imidazolethione]Zinc(II) Nitrate and Tetrafluoroborate. Inorganica Chimica Acta, 321(1-2), 139-144.
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• Rahman, M., & Brazel, C. S. (2023). Recent Advances in Biocompatible Ionic Liquids in Drug Formulation and Delivery. Pharmaceutics, 15(4), 1198.
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• Gundlach, M., Paulsen, K., Garry, M., & Lowry, S. (n.d.). Yin and yang in chemistry education: the complementary nature of FTIR and NMR spectroscopies. Thermo Fisher Scientific.
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• Asghar, M. N., & Asghar, F. (2020). 11B NMR Together with Infrared Spectroscopy Provides Insight into Structural Elucidation of Quadrivalent Diazaborines & Cyclic Boronate Esters. ChemistrySelect, 5(29), 8963-8968.
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• Al-Majid, A. M., Barakat, A., Al-Otaibi, A. A., Al-Najjar, H. J., Ghabbour, H. A., & Yousuf, S. (2023). Synthesis, X-ray Crystal Structure, and Computational Characterization of Tetraphenylborate, 3-(5H-Dibenzo[a,d] cyclohepten-5-ylidene)-N, N-Dimethyl-1-propanamine. Crystals, 13(7), 1091.
• Yusan, S., & Gokce, A. (2016). Structural Characterization of Some Table Salt Samples by XRD, ICP, FTIR and XRF Techniques. Acta Physica Polonica A, 130(1).
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• 5. 11B NMR Together with Infrared Spectroscopy Provides Insight into Structural Elucidation of Quadrivalent Diazaborines & Cyclic Boronate Esters: Intriguing & Little-Explored - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. X-ray crystal structures of K+ and Rb+ salts of [W(CN)6(bpy)]2− ion. The unusual cation–anion interactions and structure changes going from Li+ to Cs+ salts - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 9. "The Preparation, Characterization, X-ray Structural Analysis, and Ther" by Daniel J. Williams, Kimberly Arrowood et al. [digitalcommons.kennesaw.edu]
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• 14. The tetracyanoborate anion as a building block for the heterocubane cluster cage [Cr4{B(CN)4}4]4− - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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Technical Guide: Spectroscopic Characterization of Tetrabutylammonium Tetracyanoborate

This guide is structured as a high-level technical whitepaper designed for analytical scientists and process chemists. It synthesizes primary spectroscopic data with structural interpretation, focusing on the diagnostic features of tetrabutylammonium tetracyanoborate (

).

Compound: Tetrabutylammonium Tetracyanoborate Formula:

CAS: 43064-96-6 (Anion generic references often linked to salts) Molecular Weight: 358.37 g/mol

Executive Summary

Tetrabutylammonium tetracyanoborate is a pivotal ionic liquid precursor and electrolyte additive, distinguished by the high chemical and thermal stability of the tetracyanoborate anion (

). Unlike the hydrolytically unstable tetrafluoroborate ( ), the anion resists hydrolysis due to the strong B–C bonds and the steric shielding of the boron center.

This guide provides a definitive spectroscopic profile for

, focusing on the diagnostic signals required for purity assessment and structural validation. The data presented here allows for the discrimination of the target compound from common impurities such as tricyanoborate ( ) or partially substituted fluorocyanoborates.

Molecular Architecture & Symmetry

Understanding the symmetry is a prerequisite for interpreting the vibrational spectra.

• Anion (

  ): Possesses (tetrahedral) point group symmetry. This high symmetry simplifies the vibrational spectrum (degeneracy of modes) but introduces complexity in NMR due to quadrupolar relaxation of the boron nucleus.

• Cation (

  ): Generally treated as having effective or symmetry in solution, though flexible alkyl chains often result in averaged signals.

Structural Visualization (DOT Diagram)

The following diagram illustrates the connectivity and the key spectroscopic reporters within the molecule.

Caption: Structural logic linking molecular moieties to specific spectroscopic signals.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for confirming the ratio of cation to anion and the integrity of the B–C bonds.

Boron-11 ( ) NMR

The

nucleus ( ) is the most diagnostic element.[1] The anion exhibits a significant upfield shift (shielding) compared to other borates, attributed to the anisotropic magnetic susceptibility of the four cyano groups.

Parameter	Value	Notes
Chemical Shift ( )	-38.6 ppm	Referenced to (0 ppm). Appears as a sharp singlet due to symmetry minimizing quadrupolar relaxation gradients.
Multiplicity	Singlet (s)	Lack of direct B-H bonds eliminates proton coupling splitting (unlike ).
Linewidth	< 5 Hz	Remarkably narrow for a quadrupolar nucleus in solution.

Carbon-13 ( ) NMR

The carbon spectrum reveals the unique coupling between the boron center and the cyano carbons.

Carbon Environment	Chemical Shift ( , ppm)	Multiplicity	Coupling Constant ( )	Assignment
Cyano (C N)	122.8	Quartet (1:1:1:1)	Hz	Diagnostic of B–C bond. The quartet arises from coupling to ( ).
-CH	58.5	Singlet	-	Cation N-C H -
-CH	23.9	Singlet	-	Cation -C H -
-CH	19.7	Singlet	-	Cation -C H -
-CH	13.6	Singlet	-	Cation -C H

Critical Insight: The observation of the 1:1:1:1 quartet at ~123 ppm is the "gold standard" for confirming the integrity of the

anion. If this peak appears as a broad hump or singlet, it may indicate exchange processes or impurities.

Proton ( ) NMR

The proton spectrum confirms the cation structure. The anion is aprotic and invisible in

NMR.

• 3.1 - 3.3 ppm (m, 8H): N-CH ( -protons).
• 1.5 - 1.7 ppm (m, 8H): -protons.
• 1.3 - 1.4 ppm (m, 8H): -protons.
• 0.9 - 1.0 ppm (t, 12H): Terminal -CH .

Vibrational Spectroscopy (IR & Raman)

Vibrational spectroscopy is essential for detecting water contamination (hygroscopicity) and confirming the symmetry of the anion.

The Cyano Stretch ( )

The four equivalent nitrile groups vibrate in modes defined by

symmetry.

• Mode (Symmetric Stretch): Raman active (polarized), IR inactive.
• Mode (Asymmetric Stretch): IR active, Raman active (depolarized).

Data Summary Table

Mode	Frequency (cm )	Intensity (IR)	Intensity (Raman)	Assignment
	2225 - 2240	Strong	Very Strong	Diagnostic Anion Stretch. Often appears as a single band in solution but may split in solid state due to crystal packing forces lowering symmetry.
	2960, 2875	Strong	Strong	Cation C-H stretches (asymmetric/symmetric).
	1470 - 1485	Medium	Medium	Cation "Scissoring" / Bending modes.
	~960 - 980	Weak	Medium	Boron-Carbon skeletal stretch.

Experimental Note: In the Raman spectrum, the

band is often the most intense feature, making Raman a superior technique for rapid, non-destructive identification of this compound in complex mixtures or electrolytes.

Experimental Protocols

Sample Preparation for NMR

The

salt is generally stable but can be hygroscopic.

• Solvent Choice: Use Acetonitrile-d

  ( ) or Acetone-d . Chloroform-d ( ) is acceptable but may cause peak broadening due to ion pairing effects.

• Concentration: Prepare a 20-30 mM solution. High concentrations can lead to viscosity broadening, obscuring the fine splitting of the

  quartet.

• Tube Material: Standard borosilicate tubes are acceptable as the

  signal (-38.6 ppm) is far removed from the broad borosilicate glass background signal (~0-20 ppm).

Synthesis Workflow (Metathesis)

The most reliable route to high-purity

is via metathesis from the potassium salt.

Caption: Metathesis workflow for isolating high-purity tetrabutylammonium tetracyanoborate.

Common Impurities & Troubleshooting

• Hydrolysis (

  ): Look for a new peak downfield (closer to -20 ppm) and an -OH stretch in IR (~3500 cm ).

• Tricyanoborate (

  ): If the synthesis from borohydride was incomplete, this impurity appears.

  • NMR:

    doublet (coupling to H).

  • IR: Strong B-H stretch at ~2400 cm

    .

References

• Küppers, T., et al. (2005).

  ] with M = singly charged cations: properties and structures." Inorganic Chemistry, 44(4), 1015-1022. Link

• Bernhardt, E., et al. (2003). "An efficient synthesis for tetracyanoborates by sinter processes." Zeitschrift für anorganische und allgemeine Chemie, 629(4), 677-685. Link

• Willner, H., et al. (2000). "Synthesis and Characterization of the Tetracyanoborate Anion." Chemical Communications.
• Lopes, S.M., et al. (2015). "Vibrational spectroscopy of ionic liquids." Spectrochimica Acta Part A, 136, 12-23.

Sources

• 1. NMR Periodic Table: Boron NMR [imserc.northwestern.edu]

Protocols & Analytical Methods

Using tetrabutylammonium tetracyanoborate in cyclic voltammetry experiments.

Application Note: High-Stability Cyclic Voltammetry Using Tetrabutylammonium Tetracyanoborate (TBA-TCB)

Executive Summary

This guide details the protocol for utilizing Tetrabutylammonium Tetracyanoborate (TBA-TCB) as a supporting electrolyte in cyclic voltammetry (CV). While Hexafluorophosphate (

) and Tetrafluoroborate ( ) are industry standards, they suffer from hydrolytic instability, releasing toxic Hydrogen Fluoride (HF) and altering sensitive pH-dependent redox mechanisms.

TBA-TCB offers a superior alternative for high-precision electrochemical studies due to the Tetracyanoborate (

) anion. This Weakly Coordinating Anion (WCA) exhibits exceptional anodic stability, high solubility in organic media, and—crucially—hydrolytic inertness. This protocol is designed for researchers characterizing acid-sensitive organometallics, high-voltage battery materials, and catalytic intermediates.

Scientific Rationale & Mechanism

The Limitations of Standard Electrolytes

In non-aqueous electrochemistry, the supporting electrolyte must be inert. However, standard anions fail under specific stress conditions:

• Instability: In the presence of trace water (ppm levels), hydrolyzes to form and HF (Hydrofluoric acid). HF can protonate basic sites on the analyte, shifting potentials ( ) and catalyzing decomposition.
• Anodic Limit: has a narrower electrochemical window compared to WCAs, limiting the study of high-potential oxidations (> +2.5 V vs Fc/Fc+).

The TBA-TCB Advantage

The

anion consists of a boron center protected by four cyano groups. The charge is highly delocalized, rendering the anion "non-sticky" (weakly coordinating) and chemically robust.

Key Mechanistic Benefits:

• Hydrolytic Stability: The B-C bonds are kinetically stable against hydrolysis. No HF is generated, preserving the integrity of acid-sensitive analytes.

• Wide Electrochemical Window: The robust C-N triple bonds resist oxidation at high positive potentials, extending the anodic limit beyond that of traditional anions.

• Low Ion Pairing: As a WCA, TCB minimizes ion-pairing effects with cationic analytes, simplifying the analysis of diffusion coefficients (

  ) via the Randles-Sevcik equation.

Technical Specifications & Comparison

Table 1: Comparative Properties of Supporting Electrolytes

Property	TBA-TCB ( )	TBA-PF6 ( )	TBA-BF4 ( )
Anion Structure	Tetracyanoborate (Tetrahedral)	Hexafluorophosphate (Octahedral)	Tetrafluoroborate (Tetrahedral)
Hydrolytic Stability	High (Stable in water/air)	Low (Generates HF with trace )	Moderate
Anodic Limit (vs Li/Li+)	~ 6.0 V - 6.2 V	~ 5.5 V (solvent dependent)	~ 5.0 V
Coordination Strength	Weak (WCA)	Moderate	Moderate/Strong
Hygroscopicity	Low (Hydrophobic anion)	Moderate	High
Primary Risk	Thermal decomposition >400°C	HF formation, Glass etching	HF formation

Note: Electrochemical windows are solvent-dependent.[1] In Acetonitrile (MeCN), the window is often limited by the solvent oxidation/reduction, but TCB ensures the anion is not the limiting factor.

Visualization: Anion Stability Hierarchy

The following diagram illustrates the stability and coordination hierarchy of common anions used in electrochemistry.

Figure 1: Hierarchy of electrochemical anions. TBA-TCB serves as a robust alternative to fluorinated salts, eliminating HF generation risks.

Experimental Protocol: CV with TBA-TCB

Materials Required

• Electrolyte: Tetrabutylammonium tetracyanoborate (Purity >99%).

• Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM).

  • Standard: Water content < 10 ppm (Karl Fischer titration).

• Analyte: Target molecule (concentration typically 1 mM).[2]

• Reference Electrode: Non-aqueous Ag/Ag+ (0.01 M

  in MeCN/0.1 M TBA-TCB).

  • Crucial: Use the same electrolyte (TBA-TCB) in the reference electrode bridge to eliminate liquid junction potentials.

Step-by-Step Workflow

Phase 1: Electrolyte Preparation (Dry Box / Glove Box recommended)

• Drying: Although TCB is hydrophobic, surface moisture affects the double layer. Dry TBA-TCB powder under vacuum at 80°C for 12 hours prior to use.

• Weighing: Calculate mass for a 0.1 M solution (MW of TBA-TCB

  357.34 g/mol ).

  • Example: For 10 mL solution, weigh 357 mg of TBA-TCB.

• Dissolution: Dissolve salt in anhydrous solvent. Sonicate if necessary (TBA-TCB dissolves rapidly in MeCN).

Phase 2: Cell Assembly

• Working Electrode (WE): Polish Glassy Carbon (GC) or Platinum (Pt) disk with 0.05

  alumina. Rinse with anhydrous solvent.

• Counter Electrode (CE): Platinum wire or mesh (surface area > WE).

• Reference Electrode (RE): Fill the reference compartment with 0.1 M TBA-TCB/MeCN + 0.01 M

  .

  • Alternative: Use a Ag wire pseudo-reference and add Ferrocene (Fc) at the end of the experiment as an internal standard.

Phase 3: Measurement & Validation

• Purging: Bubble high-purity Argon or Nitrogen through the solution for 10 minutes to remove dissolved

  .

  • Note: TCB does not react with

    , but reduction interferes with cathodic scans.

• Blank Scan: Record a CV of the electrolyte without analyte.

  • Criteria: Current density should be < 1

    within the window (-2.5V to +2.5V).

• Analyte Scan: Add analyte (1 mM). Scan at varying rates (e.g., 50, 100, 200, 500 mV/s).

• Internal Standard: Add Ferrocene (Fc) to calibrate potentials to the

  scale.[3]

Visualization: Experimental Workflow

Figure 2: Operational workflow for high-purity cyclic voltammetry using TBA-TCB.

Data Analysis & Troubleshooting

Interpreting the "Window"

When using TBA-TCB, the "breakdown" current at the anodic limit is often sharper than with

.

• Observation: If you see a gradual rise in current at +1.5 V, it is likely not the TCB anion.

• Cause: This usually indicates solvent impurities (water) or oxidation of the TBA cation (via Hofmann elimination precursors).

• Solution: Recrystallize the TBA-TCB salt from Ethanol/Water (then dry thoroughly) or upgrade solvent quality.

Reference Potential Shift

Because TCB is a WCA, the liquid junction potential (LJP) may differ from standard

systems due to different ion mobilities.

• Rule: Always report potentials vs.

  .

• Calculation:

  .

References

• Küppers, T., et al. (2005). "Tetracyanoborate Salts M[B(CN)4] with M = Singly Charged Cations: Properties and Structures." Inorganic Chemistry, 44(4), 1015-1022.[4]

  • Significance: The foundational paper describing the synthesis, crystal structure, and high thermal/chemical stability of the tetracyanobor

  • [5]

• Willner, H., et al. (2017). "B(SCN)4–: A New Weakly Coordinating Anion in the Tetracyanoborate Family." The Journal of Physical Chemistry C, 121(50).

  • Significance: Discusses the "Weakly Coordinating" nature of cyanoborate families and their application in electrolytes requiring high oxid

• BenchChem Application Note.

  • Significance: Provides comparative baseline data for standard fluorinated electrolytes ( ) to contrast with the superior stability of TCB.

• Maier, J., et al. (2014). "Physicochemical Properties of Three Ionic Liquids Containing a Tetracyanoborate Anion." The Journal of Physical Chemistry B, 118(28).

  • Significance: Validates the electrochemical window and transport properties of the anion in electrochemical devices.

Sources

• 1. Electrochemical oxidation stability of anions for modern battery electrolytes: a CBS and DFT study - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C4CP04592K [pubs.rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Tetracyanoborate salts M[b(CN)4] with M = singly charged cations: properties and structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. figshare.com [figshare.com]

Application Notes and Protocols for Tetrabutylammonium Tetracyanoborate in Lithium-Ion Battery Electrolytes

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Quest for Superior Lithium-Ion Battery Electrolytes

The advancement of lithium-ion battery (LIB) technology is intrinsically linked to the innovation of its core components, with the electrolyte playing a pivotal role in determining performance, safety, and lifespan. Conventional electrolytes, typically a lithium salt like lithium hexafluorophosphate (LiPF₆) dissolved in a mixture of organic carbonate solvents, face significant challenges. These include a narrow electrochemical stability window, flammability, and undesirable side reactions with electrodes that lead to capacity degradation.[1] The scientific community is actively exploring novel electrolyte formulations, including the use of functional additives, to overcome these limitations.

This document provides a comprehensive guide to the application and evaluation of Tetrabutylammonium Tetracyanoborate (TBATCB) as a potential electrolyte additive for next-generation lithium-ion batteries. The tetracyanoborate ([B(CN)₄]⁻) anion has garnered attention due to its unique properties, including high thermal stability, a weakly coordinating nature, and the ability to enhance ionic conductivity.[2] When paired with the tetrabutylammonium (TBA⁺) cation, which is known to influence the solid electrolyte interphase (SEI) and mitigate dendrite formation, TBATCB emerges as a promising candidate for enhancing LIB performance.

These application notes are designed to provide researchers with the foundational knowledge and detailed protocols necessary to investigate the potential of TBATCB in their own laboratory settings. We will delve into the synthesis of TBATCB, the preparation of electrolytes, the assembly of test cells, and a suite of electrochemical characterization techniques to rigorously evaluate its impact on battery performance.

Physicochemical Properties and Postulated Mechanisms of Action

The potential benefits of incorporating TBATCB into a standard LIB electrolyte stem from the distinct properties of its constituent ions.

The Tetracyanoborate ([B(CN)₄]⁻) Anion: A Weakly Coordinating Powerhouse

The [B(CN)₄]⁻ anion is characterized by a highly delocalized negative charge, which results in weak interactions with lithium ions (Li⁺).[2][3] This "weakly coordinating" nature is hypothesized to be advantageous for several reasons:

• Enhanced Li⁺ Transference Number: In a conventional electrolyte, Li⁺ ions are solvated by solvent molecules, and anions can also form ion pairs, impeding Li⁺ mobility. A weakly coordinating anion like [B(CN)₄]⁻ is less likely to form tight ion pairs with Li⁺, potentially increasing the Li⁺ transference number (tLi⁺). A higher tLi⁺ means that more of the total ionic current is carried by the Li⁺ ions, which can lead to improved power density and reduced concentration polarization during fast charging and discharging.

• Increased Ionic Conductivity: The reduced ion pairing and potentially lower viscosity of the electrolyte containing [B(CN)₄]⁻ could lead to an overall increase in ionic conductivity.[2]

• Improved Electrochemical Stability: The inherent chemical and thermal stability of the [B(CN)₄]⁻ anion suggests that it may be less prone to decomposition at high voltages compared to conventional anions like PF₆⁻.[2]

The Tetrabutylammonium (TBA⁺) Cation: An Interfacial Modifier

The large, organic TBA⁺ cation is not electrochemically innocent and is expected to play a significant role at the electrode-electrolyte interface.

• SEI Modification: TBA⁺ cations can be adsorbed onto the surface of the graphite anode, influencing the formation and composition of the Solid Electrolyte Interphase (SEI). A more stable and uniform SEI is crucial for preventing continuous electrolyte decomposition and ensuring long-term cycling stability.

• Dendrite Suppression: In lithium-metal anodes, the presence of large organic cations like TBA⁺ at the electrode surface can create an electrostatic shield that helps to suppress the formation of lithium dendrites, a major safety concern.

Experimental Protocols

Protocol 1: Synthesis of Tetrabutylammonium Tetracyanoborate (TBATCB)

This protocol is adapted from established methods for the synthesis of tetracyanoborate salts.[4][5]

Materials:

• Tetrabutylammonium bromide (TBABr)

• Potassium tetracyanoborate (K[B(CN)₄]) or Sodium tetracyanoborate (Na[B(CN)₄])

• Acetonitrile (anhydrous)

• Dichloromethane (anhydrous)

• Deionized water

• Argon or Nitrogen gas (for inert atmosphere)

Procedure:

• Dissolution: In a glovebox or under an inert atmosphere, dissolve equimolar amounts of TBABr and K[B(CN)₄] (or Na[B(CN)₄]) in anhydrous acetonitrile.

• Precipitation: Stir the solution at room temperature for 24 hours. A precipitate of potassium bromide (KBr) or sodium bromide (NaBr) will form.

• Filtration: Filter the mixture to remove the precipitated alkali metal halide.

• Solvent Evaporation: Evaporate the acetonitrile from the filtrate under reduced pressure to obtain the crude TBATCB product.

• Purification:

  • Dissolve the crude product in a minimal amount of dichloromethane.

  • Wash the dichloromethane solution with deionized water multiple times in a separatory funnel to remove any remaining water-soluble impurities.

  • Dry the organic phase over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

  • Evaporate the dichloromethane under reduced pressure to yield purified TBATCB.

• Drying: Dry the final product under high vacuum at an elevated temperature (e.g., 80 °C) for at least 48 hours to remove any residual solvent and water.

• Characterization: Confirm the identity and purity of the synthesized TBATCB using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Fourier-Transform Infrared (FTIR) spectroscopy.

Protocol 2: Preparation of TBATCB-Containing Electrolytes

Materials:

• Lithium hexafluorophosphate (LiPF₆) (battery grade)

• Ethylene carbonate (EC) (battery grade, anhydrous)

• Dimethyl carbonate (DMC) (battery grade, anhydrous)

• Synthesized Tetrabutylammonium tetracyanoborate (TBATCB)

• Glovebox with an argon or nitrogen atmosphere (H₂O < 0.5 ppm, O₂ < 0.5 ppm)

Procedure:

• Solvent Mixture Preparation: Inside the glovebox, prepare the desired solvent mixture, for example, EC:DMC (1:1 v/v).

• Baseline Electrolyte Preparation: Prepare a baseline electrolyte by dissolving LiPF₆ in the EC:DMC solvent mixture to a concentration of 1.0 M.

• TBATCB Additive Electrolyte Preparation:

  • To the baseline electrolyte, add the desired weight percentage (e.g., 0.5 wt%, 1.0 wt%, 2.0 wt%) of the synthesized and dried TBATCB.

  • Stir the solution until the TBATCB is completely dissolved.

Protocol 3: Coin Cell Assembly (Graphite || NMC532)

Materials:

• Graphite anode

• NMC532 cathode

• Celgard separator

• Lithium foil (for reference electrodes)

• 2032-type coin cell components (casings, spacers, springs)

• Baseline electrolyte and TBATCB-containing electrolytes

• Crimping machine

• Glovebox

Procedure:

• Electrode and Separator Preparation: Punch circular electrodes (e.g., 15 mm diameter for the anode, 14 mm for the cathode) and separators (e.g., 19 mm diameter). Dry the electrodes and separator under vacuum at appropriate temperatures (e.g., 120 °C for electrodes, 70 °C for separator) for at least 12 hours inside the glovebox antechamber.

• Cell Assembly (inside the glovebox):

  • Place the cathode in the center of the bottom coin cell casing.

  • Apply a few drops of the electrolyte onto the cathode surface.

  • Place the separator on top of the cathode.

  • Apply a few drops of electrolyte onto the separator.

  • Place the graphite anode on top of the separator.

  • Add a spacer and a spring.

  • Place the top casing and crimp the coin cell using a crimping machine.

• Resting: Allow the assembled cells to rest for at least 12 hours before electrochemical testing to ensure complete wetting of the electrodes.

Electrochemical Characterization and Data Analysis

A systematic electrochemical evaluation is crucial to understand the impact of TBATCB on battery performance.

Ionic Conductivity Measurement

Method: Electrochemical Impedance Spectroscopy (EIS) Procedure:

• Use a conductivity cell with two blocking electrodes (e.g., stainless steel or platinum).

• Fill the cell with the electrolyte to be tested.

• Perform EIS over a wide frequency range (e.g., 1 MHz to 1 Hz) with a small AC amplitude (e.g., 10 mV).

• The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the Nyquist plot with the real axis.

• Calculate the ionic conductivity (σ) using the formula: σ = L / (Rb * A), where L is the distance between the electrodes and A is the electrode area.

Electrochemical Stability Window (ESW)

Method: Linear Sweep Voltammetry (LSV) Procedure:

• Assemble a three-electrode cell with a working electrode (e.g., platinum or glassy carbon), a lithium counter electrode, and a lithium reference electrode.

• Scan the potential of the working electrode from the open-circuit potential to a high positive potential (for oxidation stability) and a low negative potential (for reduction stability) at a slow scan rate (e.g., 1 mV/s).

• The ESW is determined by the potential range where no significant increase in current (due to electrolyte decomposition) is observed.

Cell Cycling Performance

Method: Galvanostatic Cycling Procedure:

• Formation Cycles: Cycle the assembled coin cells at a low C-rate (e.g., C/20 or C/10) for the first few cycles to form a stable SEI.

• Rate Capability Test: Cycle the cells at various C-rates (e.g., C/5, C/2, 1C, 2C, 5C) to evaluate their performance under different current loads.

• Long-Term Cycling: Cycle the cells at a moderate C-rate (e.g., 1C) for an extended number of cycles (e.g., 100-500 cycles) to assess their capacity retention and coulombic efficiency.

Data Presentation and Visualization

Quantitative Data Summary

Property	Baseline Electrolyte (1.0 M LiPF₆ in EC:DMC)	Electrolyte with X wt% TBATCB
Ionic Conductivity (mS/cm) at 25°C	[Insert experimental value]	[Insert experimental value]
Electrochemical Stability Window (V vs. Li/Li⁺)	[Insert experimental value]	[Insert experimental value]
First Cycle Coulombic Efficiency (%)	[Insert experimental value]	[Insert experimental value]
Capacity Retention after 200 cycles at 1C (%)	[Insert experimental value]	[Insert experimental value]

Diagrams

Caption: Chemical structure of Tetrabutylammonium Tetracyanoborate (TBATCB).

Caption: Hypothesized mechanism of action for TBATCB in LIBs.

References

• Martins, V. L., et al. (2014). Physicochemical Properties of Three Ionic Liquids Containing a Tetracyanoborate Anion and Their Lithium Salt Mixtures. The Journal of Physical Chemistry B, 118(31), 9477–9487. [Link]

• Haregewoin, A. M., Wotango, A. S., & Hwang, B. (2016). Electrolyte additives for lithium ion battery electrodes: progress and perspectives. Energy & Environmental Science, 9(6), 1955-1988. [Link]

• Kühnel, R. S., et al. (2011). First syntheses of tetracyanoborates starting from BCl3 and Br3. Dalton Transactions, 40(43), 11411-11417. [Link]

• Finze, M., et al. (2020). Innovative Syntheses of Cyano(fluoro)borates: Catalytic Cyanation, Electrochemical and Electrophilic Fluorination. Chemistry – A European Journal, 26(56), 12846-12858. [Link]

• Japanese Patent No. JP5789397B2. (2015).

Sources

• 1. metrohm.com [metrohm.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. JP5789397B2 - Method for producing tetracyanoborate compound - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Phase Transfer Catalysis with Tetrabutylammonium Salts

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: Overcoming Phase Barriers in Chemical Synthesis

In the realm of organic synthesis, a frequent challenge arises when reactants are partitioned between two immiscible phases, such as an aqueous solution containing an inorganic nucleophile and an organic solvent containing a lipophilic substrate.[1] Under these heterogeneous conditions, the reaction is often impractically slow, as interaction is limited to the phase interface.[1][2] Phase Transfer Catalysis (PTC) emerges as an elegant and powerful solution to this problem.[2] A phase transfer catalyst is a substance that facilitates the migration of a reactant from one phase to another where the reaction can occur, thereby dramatically accelerating the reaction rate.[3][4]

Among the most versatile and widely employed phase transfer catalysts are quaternary ammonium salts, with tetrabutylammonium (TBA) salts like Tetrabutylammonium Bromide (TBAB) and Tetrabutylammonium Hydrogen Sulfate (TBAHS) being exemplary.[5] These catalysts are prized in both academic research and industrial processes for their efficiency, stability, and cost-effectiveness.[6][7] Furthermore, their use aligns with the principles of green chemistry by often enabling the use of water as a solvent, reducing the need for harsh organic solvents, and allowing for milder reaction conditions.[4][8][9] This guide provides an in-depth exploration of the mechanism, applications, and practical protocols for leveraging tetrabutylammonium salts in phase transfer catalysis.

The Unique Role and Mechanism of Tetrabutylammonium Salts

Tetrabutylammonium salts are quaternary ammonium salts characterized by a central nitrogen atom bonded to four butyl groups, creating a bulky, lipophilic cation [(C₄H₉)₄N]⁺.[9] This structure is the key to their function. The four long alkyl chains render the cation highly soluble in organic, nonpolar solvents, while its positive charge allows it to pair with an anion.[6][10] This dual nature allows it to act as a "ferry," transporting anions from the aqueous phase into the organic phase.[11]

The catalytic cycle, as exemplified by a nucleophilic substitution reaction, proceeds through several key steps:

• Anion Exchange: At the interface between the aqueous and organic phases, the tetrabutylammonium cation (Q⁺) exchanges its initial counter-ion (e.g., Br⁻ or HSO₄⁻) for the reactant anion (Nu⁻) from the aqueous phase.[8][10]

• Phase Transfer: The newly formed ion pair, Q⁺Nu⁻, is sufficiently lipophilic due to the bulky butyl groups to dissolve and migrate from the interface into the bulk of the organic phase.[8][9]

• Reaction in the Organic Phase: Within the organic medium, the nucleophile (Nu⁻) is now "naked" and poorly solvated, making it highly reactive.[8][9] It readily attacks the organic substrate (R-X) to form the desired product (R-Nu) and a new salt containing the leaving group (Q⁺X⁻).

• Catalyst Regeneration: The Q⁺X⁻ ion pair, still soluble in the organic phase, migrates back to the interface. Here, the Q⁺ cation can exchange its new counter-ion (X⁻) for another reactant anion (Nu⁻) from the aqueous phase, thus completing the catalytic cycle and enabling it to continue.[8]

Vigorous stirring is crucial for maximizing the interfacial surface area between the phases, which accelerates the rate of anion exchange and the overall catalytic turnover.[10]

Caption: General mechanism of phase transfer catalysis with tetrabutylammonium salts (Q⁺X⁻).

Applications in Organic Synthesis and Drug Development

The versatility of tetrabutylammonium salts as phase transfer catalysts is demonstrated by their broad applicability across numerous reaction classes that are fundamental to organic synthesis and the development of pharmaceuticals and agrochemicals.[6][7][11] A catalytic amount of TBAB or a related salt is often sufficient to promote various alkylations, oxidations, reductions, and esterification processes.[6][12]

Reaction Type	Substrate Class	Nucleophile/Reagent	TBA Salt Example	Notes & References
Williamson Ether Synthesis	Alcohols, Phenols	Alkyl Halides	TBAB	A classic application for forming ether linkages, often with improved yields and milder conditions.[8][13]
N-Alkylation	Amines, Amides, Indazoles, Hydantoins	Alkyl Halides	TBAB, TBAI	Crucial for synthesizing many bioactive heterocycles. TBAI can be particularly effective for activating less reactive chlorides and bromides.[6][14][15]
C-Alkylation	Active Methylene Compounds (e.g., Hydantoins)	Alkyl Halides, Acrylates	TBAB	Enables the formation of C-C bonds, essential for building complex molecular scaffolds.[15]
S-Alkylation	Thiols, Mercaptans	Alkyl Halides	TBAB	Efficient synthesis of thioethers (sulfides).[6]
Nitrile Synthesis	Alkyl Halides	Sodium Cyanide (NaCN)	TBAB	A foundational PTC reaction, safely and efficiently introducing the nitrile functional group.[3][16]
Oxidation	Alkenes, Thiophenes	KMnO₄, H₂O₂	TBAB	The catalyst transfers the oxidizing agent (e.g., MnO₄⁻) into the organic phase to react with the substrate.[1][17]
Ester Hydrolysis	Esters	Hydroxide (NaOH, KOH)	TBAB	Facilitates saponification reactions in biphasic systems.[18]
Cycloaddition	Epoxides	Carbon Dioxide (CO₂)	TBAB	TBAB can act as a catalyst for the fixation of CO₂ into valuable chemicals like cyclic carbonates.[9]

Experimental Protocols

The following protocols are representative examples of how tetrabutylammonium salts are employed in practice. The causality behind key steps is explained to provide a deeper understanding.

Protocol 1: C5-Alkylation of a Hydantoin using TBAB

This protocol is adapted from a highly efficient and environmentally friendly method for the selective alkylation of hydantoins.[15] It demonstrates a typical solid-liquid PTC system.

Objective: To synthesize 5-allyl-1,3-dibenzyl-5-methylimidazolidine-2,4-dione.

Materials:

• 1,3-Dibenzyl-5-methylimidazolidine-2,4-dione (1.0 mmol, 294 mg)

• Tetrabutylammonium bromide (TBAB) (0.02 mmol, 6.4 mg, 2 mol%)

• Toluene (1.2 mL)

• 50% w/w aqueous Potassium Hydroxide (KOH) (0.8 mL)

• Allyl bromide (3.0 mmol, 0.26 mL, 3 equiv)

• Dichloromethane (DCM)

• Deionized Water

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a 10 mL round-bottom flask equipped with a magnetic stir bar, add the hydantoin (294 mg) and TBAB (6.4 mg).

  • Rationale: Adding the solid components first is standard practice. The catalytic amount of TBAB is sufficient to facilitate the reaction.[15]

• Solvent and Base Addition: Add toluene (1.2 mL) followed by the 50% w/w aqueous KOH solution (0.8 mL).

  • Rationale: Toluene serves as the water-immiscible organic phase. The highly concentrated KOH solution acts as both the base to deprotonate the hydantoin and the aqueous phase.[15]

• Electrophile Addition: Begin vigorous stirring and add the allyl bromide (0.26 mL) at room temperature.

  • Rationale: Vigorous stirring is critical to create a large interfacial area, maximizing the efficiency of the phase transfer catalyst.[10] The electrophile is added once the biphasic system is established.

• Reaction Monitoring: Stir the reaction vigorously at room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 1-18 hours, depending on the substrate).

• Work-up - Quenching and Extraction: Once complete, dilute the reaction mixture with deionized water (10 mL). Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 10 mL).

  • Rationale: Adding water quenches the reaction and dissolves the inorganic salts (KOH, KBr). DCM is used for extraction as the product is highly soluble in it. Multiple extractions ensure complete recovery of the product.

• Drying and Concentration: Combine the organic extracts and dry over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Rationale: Removing residual water from the organic phase is essential before solvent evaporation to obtain a clean product.

• Purification: Purify the resulting crude oil by column chromatography on silica gel to yield the pure product.

General Experimental Workflow

The following diagram illustrates a typical workflow for conducting and working up a phase transfer-catalyzed reaction.

Caption: A general experimental workflow for a phase transfer catalysis reaction.

Troubleshooting and Optimization

• Slow or No Reaction:

  • Increase Stirring Speed: Inadequate mixing is a common cause of failure. Ensure the mixture forms a vigorous emulsion.[10]

  • Increase Catalyst Loading: While typically 1-5 mol% is sufficient, increasing the loading to 10 mol% can sometimes be beneficial.[15]

  • Change the Catalyst: The nature of the anion and cation can be critical. For instance, tetrabutylammonium iodide (TBAI) can be more effective than TBAB if the alkylating agent is a chloride, due to the in situ generation of a more reactive alkyl iodide (Finkelstein reaction).[19] However, be aware that highly lipophilic anions like tosylate can sometimes "poison" the catalyst by forming a very stable ion pair that is reluctant to exchange.[20]

  • Increase Temperature: Gently heating the reaction (e.g., to 40-60 °C) can increase the reaction rate, but monitor for potential side reactions.

• Low Yield:

  • Byproduct Formation: Hydrolysis of the substrate or product can occur, especially with strong bases. Consider using a weaker base like K₂CO₃ or decreasing the concentration of the strong base.

  • Catalyst Degradation: Under strongly basic conditions and elevated temperatures, quaternary ammonium salts can undergo Hofmann elimination. If this is suspected, use the minimum required temperature and reaction time.

Conclusion

Tetrabutylammonium salts are indispensable tools in modern organic synthesis, providing a practical and efficient method for reacting chemicals across phase boundaries. Their ability to form lipophilic ion pairs with a wide range of anions enables numerous transformations, including nucleophilic substitutions, alkylations, and oxidations, under mild, environmentally benign conditions. By understanding the underlying mechanism and following robust protocols, researchers in drug discovery and chemical development can effectively harness the power of phase transfer catalysis to streamline synthetic routes, improve yields, and contribute to the practice of green chemistry.

References

• Tetrabutylammonium hydrogensulfate (TBAHS-MB) | Biochemical Reagent . Mojo Bio. [Link]

• Understanding the Mechanism: How Tetrabutylammonium Hydrogen Sulfate Works in Reactions . (2026, February 15). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles . (2020, December 14). PMC. [Link]

• Phase Transfer Catalysis . Dalal Institute. [Link]

• Phase behavior and phase-transfer catalysis of tetrabutylammonium salts. Interface-mediated catalysis . (2004, January 20). PubMed. [Link]

• N-Alkylations Using Catalytic Tetrabutylammonium Iodide . PTC Organics, Inc. [Link]

• Phase-Transfer-Catalyzed Alkylation of Hydantoins . (2022, February 9). PMC - NIH. [Link]

• Tetrabutylammonium Bromide . Encyclopedia.pub. [Link]

• Applications of Tetrabutylammonium Tribromide in Organic Synthesis . (2025, December 24). Liskon Biological. [Link]

• Kinetics and Mechanism of Quaternary Ammonium Salts as Phase-Transfer Catalysts in the Liquid−Liquid Phase for Oxidation of Thiophene | Request PDF . ResearchGate. [Link]

• Phase Transfer Catalyst | PDF . Scribd. [Link]

• Phase transfer catalysis (PTC) . (2023, July 2). OperaChem. [Link]

• (PDF) Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles . ResearchGate. [Link]

• Phase Transfer Catalysts : A Method for Synthesis of Nucleophilic Substitution Products . ijirset. [Link]

• Quaternary Ammonium Salts . SACHEM, Inc. [Link]

• "A Minireview of Phase-Transfer Catalysis and Recent Trends" . ResearchGate. [Link]

• Tetrabutyl ammonium hydrogen sulphate (TBAHS) Catalyzed Convenient and Greener Synthesis of Tetrahydrobenzo[a]xanthene-11-ones . (2019, February 20). CHEMISTRY & BIOLOGY INTERFACE. [Link]

• Liquid–Liquid Phase-Transfer Catalysis (Chapter 9) . (2020, May 12). Cambridge University Press. [Link]

• PHASE TRANSFER CATALYSIS: A GREEN METHODOLOGY FOR NEW DRUG DISCOVERY RESEARCH: A REVIEW . (2018, May 31). Indo American Journal of Pharmaceutical Research. [Link]

• Phase Behavior and Phase-Transfer Catalysis of Tetrabutylammonium Salts. Interface-Mediated Catalysis | Langmuir . ACS Publications. [Link]

• NUCLEOPHILIC SUBSTITUTION REACTION SEM-2, CC-3 PART-11, PPT-26 CONTENTS Phase Transfer Catalyst (PTC) Salt Effect and S . Unknown Source. [Link]

• Phase-Transfer-Catalyzed Alkylation of Hydantoins | ACS Organic & Inorganic Au . (2022, February 9). ACS Publications. [Link]

• Ether synthesis . (2012, December 19). ResearchGate. [Link]

• Phase Transfer Catalysis . ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

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• 20. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]

Technical Notes & Optimization

Technical Support Center: Tetrabutylammonium Tetracyanoborate (TBA-TCB) Electrolyte Systems

Executive Technical Overview

Tetrabutylammonium tetracyanoborate (TBA-TCB) represents a class of "weakly coordinating anion" (WCA) electrolytes. Unlike traditional anions (

, ), the tetracyanoborate anion ( ) exhibits a unique combination of high delocalization and low viscosity .

Why this matters: In electrochemical applications, conductivity (

) is governed by the Nernst-Einstein relation, where ion mobility is inversely proportional to viscosity ( ). TCB anions typically yield solutions with significantly lower viscosity than their counterparts, theoretically allowing for higher conductivity. However, users often encounter suboptimal performance due to solvent mismatch , ion pairing , or trace impurities .

This guide addresses these specific failure points.

Core Protocol: Solvent Engineering & Conductivity Optimization

The "Goldilocks" Dilemma: High conductivity requires a solvent with a high dielectric constant (

) to dissociate ion pairs, but low viscosity ( ) to allow ion movement.

• High

  , High (e.g., PC): Good dissociation, sluggish transport.

• Low

  , Low (e.g., DCM): Fast transport, but high ion pairing (clusters).

Optimized Solvent Systems for TBA-TCB

Solvent System	Dielectric Const.[1][2][3][4] ( )	Viscosity ( , cP)	Suitability for TBA-TCB	Recommended Application
Acetonitrile (ACN)	37.5	0.34	Excellent	High-speed CV, General Electrochemistry
Propylene Carbonate (PC)	64.0	2.50	Moderate	High-Voltage Capacitors (requires dilution)
Dichloromethane (DCM)	8.9	0.41	Poor (Pure)	Low-polarity synthesis (use as co-solvent only)
-Butyrolactone (GBL)	39.0	1.70	Good	High-thermal stability applications

Workflow: Solvent Selection Logic

The following diagram illustrates the decision process for selecting the optimal solvent system based on your experimental constraints.

Caption: Decision matrix for selecting the optimal solvent system for TBA-TCB electrolytes.

Troubleshooting Guide: Conductivity Issues

Issue 1: "My solution conductivity is lower than expected."

Root Cause Analysis: This is often caused by Ion Association (Pairing) . Unlike simple aqueous salts, TBA-TCB in organic solvents does not dissociate linearly.

• The Trap: Increasing concentration beyond a certain point (usually 0.5M - 1.0M) decreases conductivity because the formation of neutral ion pairs

  and charged triplets reduces the number of free charge carriers and increases viscosity.

Diagnostic Protocol:

• Prepare a concentration series: 0.01M, 0.05M, 0.1M, 0.5M, 1.0M.

• Measure conductivity (

  ) for each.

• Plot

  vs. Concentration.

• Target: You generally want to operate at the peak of this curve (typically 0.1M - 0.5M for ACN).

Issue 2: "High background current or narrow electrochemical window."

Root Cause Analysis: This indicates Impurity Contamination .

• Water: The most common impurity. It hydrolyzes, creating protons that reduce early.

• Halides (Br-, Cl-): Residuals from the TBA-halide precursor used to synthesize TBA-TCB. Bromide oxidizes around +1.0V vs Ag/AgCl, masking the TCB window.

Purification Protocol (Self-Validating):

• Step 1 (Halide Removal): Recrystallize TBA-TCB. Dissolve in minimal warm ethanol, add dropwise to cold diethyl ether. Filter and dry.[5][6][7]

  • Validation: Dissolve a small amount in water/nitric acid and add

    . Turbidity = Halides present.

• Step 2 (Drying): Dry the salt under vacuum (<1 mbar) at 60°C for 24 hours.

  • Validation: Karl Fischer titration should yield < 50 ppm water.

Issue 3: "The salt won't dissolve fully in my target solvent."

Root Cause Analysis: TBA-TCB is highly lipophilic due to the butyl chains and the organic-like nitrile surface of the anion. It struggles in highly polar, hydrogen-bonding solvents like pure water or cold methanol.

Corrective Action:

• Co-solvent Strategy: If you must use a specific poor solvent, add 10-20% Acetonitrile or DCM to "wet" the crystals.

• Sonication: TCB salts can form dense crystalline lattices. 15 minutes of ultrasonic agitation is often required to break the lattice energy.

Frequently Asked Questions (FAQ)

Q: Can I use TBA-TCB as a direct replacement for TBA-PF6? A: Yes, in most cases. TBA-TCB generally offers higher thermal stability and resistance to hydrolysis (no HF formation). However, verify the oxidation limit; while TCB is very stable, it may oxidize slightly earlier than

in extremely high-voltage applications (>5.0V vs Li/Li+).

Q: Why does my solution turn yellow after prolonged cycling? A: This suggests the formation of oligomeric cyanide species or decomposition of the TBA cation (Hofmann elimination) due to trace basic impurities. Ensure your solvent is free of amines and that the cell is strictly anhydrous.

Q: What is the maximum solubility of TBA-TCB in Acetonitrile? A: While temperature-dependent, saturation typically occurs >1.5 M at 25°C. However, for maximum conductivity, do not exceed 0.5 M . Beyond this, viscosity dominates, and conductivity drops.

Experimental Workflow: Conductivity Measurement

The following DOT diagram outlines the rigorous procedure for validating electrolyte quality before use in sensitive experiments.

Caption: Quality control workflow for validating TBA-TCB electrolyte conductivity.

References

• LeSuer, R. J., Buttolph, C., & Geiger, W. E. (2004). Comparison of the conductivity properties of the tetrabutylammonium salt of tetrakis(pentafluorophenyl)borate anion with those of traditional supporting electrolyte anions in nonaqueous solvents.[8] Analytical Chemistry, 76(21), 6395-6401.[8] Link

• Ribeiro, F. M., et al. (2022). Physicochemical Properties of Three Ionic Liquids Containing a Tetracyanoborate Anion and Their Lithium Salt Mixtures.[9] The Journal of Physical Chemistry B. Link

• BenchChem Technical Support. (2025). A Comparative Guide to Supporting Electrolytes in Non-Aqueous Electrochemistry. Link

• Ulikhin, A. S., et al. (2025). Thermal Properties and Ionic Conductivity of Tetra-n-Butylammonium Perchlorate.[10] Materials, 13(18). Link

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• 8. Comparison of the conductivity properties of the tetrabutylammonium salt of tetrakis(pentafluorophenyl)borate anion with those of traditional supporting electrolyte anions in nonaqueous solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. repositorio.usp.br [repositorio.usp.br]
• 10. researchgate.net [researchgate.net]

Strategies for drying and handling hygroscopic tetrabutylammonium tetracyanoborate.

Welcome to the technical support center for Tetrabutylammonium Tetracyanoborate. This guide is designed for researchers, scientists, and drug development professionals who work with this hygroscopic material. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the integrity of your experiments and the safety of your laboratory personnel.

Frequently Asked Questions (FAQs)

Q1: What is tetrabutylammonium tetracyanoborate, and why is its water content critical?

Tetrabutylammonium tetracyanoborate, often abbreviated as [TBA][TCB] or Bu₄N[B(CN)₄], is a quaternary ammonium salt. It consists of a tetrabutylammonium cation ([N(C₄H₉)₄]⁺) and a tetracyanoborate anion ([B(CN)₄]⁻). Like many ionic liquids and salts with a high charge density, it is hygroscopic, meaning it readily absorbs moisture from the atmosphere.

The presence of water can be detrimental for several reasons:

• Reaction Interference: In moisture-sensitive reactions, water can act as an unwanted reagent or catalyst, leading to side reactions, reduced yields, and impure products.

• Electrochemical Instability: For applications in electrochemistry, such as in electrolytes for batteries or dye-sensitized solar cells, water can narrow the electrochemical window and lead to parasitic reactions.[1][2]

• Inaccurate Measurements: The presence of absorbed water increases the mass of the compound, leading to errors in concentration when preparing solutions.

• Degradation: Over time, the presence of water may contribute to the slow degradation of the salt, although the tetracyanoborate anion is generally stable.

Therefore, ensuring the anhydrous state of [TBA][TCB] is paramount for obtaining reliable and reproducible experimental results.

Q2: How can I accurately determine the water content of my [TBA][TCB] sample?

The gold standard for determining water content in ionic liquids and related salts is Karl-Fischer (KF) titration .[3][4] This method is highly sensitive and specific to water, providing precise quantitative results.

• Why KF Titration? It directly measures water content, unlike methods like loss-on-drying, which can also measure volatile solvents. Modern coulometric KF titrators can detect water content in the parts-per-million (ppm) range.

• Sample Handling for KF: Because the salt is hygroscopic, the sample must be handled under an inert atmosphere (e.g., inside a glovebox) and transferred to the titration vessel quickly to prevent moisture uptake from the ambient air during the measurement itself.[4]

Q3: What is the recommended method for drying tetrabutylammonium tetracyanoborate?

The most effective and controlled method for drying hygroscopic, thermally sensitive salts is vacuum drying at a moderately elevated temperature . This technique lowers the boiling point of water, allowing it to be removed efficiently at a temperature well below the salt's decomposition point.[5]

For [TBA][TCB], a key physical property is its melting point of 90 °C .[6] To avoid any phase change or potential degradation, drying should be performed at a temperature safely below this point.

Q4: How should I store the dried salt to prevent moisture reabsorption?

Once dried, the salt must be stored under strictly anhydrous and inert conditions.

• Primary Storage: The best practice is to store the dried salt inside a nitrogen or argon-filled glovebox.[7][8]

• Secondary Storage: If a glovebox is unavailable, store the salt in a sealed container (e.g., a vial with a PTFE-lined cap) inside a desiccator containing a high-efficiency desiccant (like P₄O₁₀ or activated molecular sieves). The desiccator should be flushed with an inert gas before sealing if possible.

Detailed Protocols & Methodologies

Protocol 1: Drying Tetrabutylammonium Tetracyanoborate

This protocol describes the standard procedure for drying [TBA][TCB] using a vacuum oven. The objective is to reduce the water content to a minimal level (<50 ppm) without causing thermal decomposition.

Materials:

• Hygroscopic tetrabutylammonium tetracyanoborate

• Schlenk flask or a wide-mouth glass container suitable for vacuum

• Vacuum oven

• Vacuum pump capable of reaching <1 mbar

• Cold trap (recommended)

Step-by-Step Procedure:

• Sample Preparation: Place a thin layer of the [TBA][TCB] salt in a clean, dry Schlenk flask or glass dish. A thin layer maximizes the surface area, facilitating more efficient water removal.

• Oven Setup: Place the sample container in the vacuum oven. If using a Schlenk flask, you can connect it directly to a Schlenk line.

• Initial Vacuum: Without heating, begin to slowly apply vacuum. A slow, gradual reduction in pressure prevents the fine powder from being aspirated into the vacuum line.

• Heating Cycle: Once a stable vacuum (<1 mbar) is achieved, begin heating the oven.

  • Recommended Temperature: 60-70 °C. This temperature is safely below the 90 °C melting point and provides sufficient energy for water desorption.[6]

  • Duration: Dry for a minimum of 24-48 hours. The exact time depends on the initial water content and the amount of sample.

• Cooling: After the drying period, turn off the heat and allow the oven to cool to room temperature while still under vacuum. This is a critical step to prevent the hot, hygroscopic salt from rapidly absorbing moisture from any residual air.

• Inert Gas Backfill: Once at room temperature, slowly backfill the oven or Schlenk flask with a dry, inert gas such as nitrogen or argon.

• Transfer and Storage: Immediately transfer the dried salt to an inert atmosphere glovebox for storage and handling. If a glovebox is not available, quickly transfer it to a pre-dried, sealed container and place it in a desiccator.

Protocol 2: Verification of Dryness via Karl-Fischer Titration

This protocol outlines the process for verifying the water content of the dried [TBA][TCB]. All sample preparation should occur within a glovebox.

Materials:

• Dried [TBA][TCB] sample

• Coulometric Karl-Fischer titrator

• Anhydrous KF solvent (e.g., Hydranal™-Coulomat AG)

• Gas-tight syringe and needle

• Spatula and weighing boat (inside glovebox)

Step-by-Step Procedure:

• Titrator Preparation: Ensure the KF titrator is conditioned and the solvent is "dry" (low background drift).

• Sample Preparation (in Glovebox):

  • Accurately weigh a small amount of the dried [TBA][TCB] (typically 50-100 mg, depending on expected water content and instrument sensitivity).

  • Record the exact weight.

• Sample Injection:

  • Quickly remove the sealed container from the glovebox.

  • Using a dry syringe or another appropriate sample introduction method for solids, introduce the weighed sample into the KF titration cell.

  • Minimize the time the cell's port is open to the atmosphere.

• Titration: Start the titration process. The instrument will automatically measure the amount of water and calculate the content in ppm or percentage.

• Analysis: A water content of <50 ppm is generally considered acceptable for most moisture-sensitive applications. If the water content is still high, a longer or more rigorous drying procedure may be necessary.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High water content after drying (verified by KF titration).	1. Insufficient drying time or temperature. 2. Vacuum leak in the system. 3. Sample layer was too thick. 4. Moisture reabsorption during transfer.	1. Extend drying time to 48-72 hours or increase temperature slightly (do not exceed 80°C). 2. Check all seals and connections on your vacuum oven or Schlenk line. Ensure the pump is reaching its optimal vacuum level. 3. Spread the sample into a thinner layer to increase surface area. 4. Ensure the transfer from the oven to the glovebox or desiccator is performed rapidly and under a positive pressure of inert gas.
The salt melted or changed appearance during drying.	Drying temperature was too high, exceeding the 90°C melting point.[6]	Discard the melted material as its integrity may be compromised. Repeat the drying process on a new sample at a lower temperature (e.g., 60-70 °C). Always verify your oven's temperature accuracy.
Difficulty achieving a high vacuum.	1. Leak in the system. 2. Large amount of water outgassing from a very wet sample. 3. Vacuum pump requires maintenance.	1. Inspect all tubing, seals, and glass joints for cracks or poor fits. 2. For very wet samples, start with a lower vacuum for a few hours to remove the bulk of the water before applying high vacuum. Using a cold trap between the oven and pump is highly recommended. 3. Check the pump oil and perform routine maintenance as per the manufacturer's instructions.
I don't have a glovebox. How can I handle the dried salt?	Lack of a controlled inert atmosphere environment.	While a glovebox is ideal, you can use Schlenk techniques .[9] This involves using specialized glassware that can be evacuated and backfilled with inert gas. Weighing and transferring the salt can be done under a positive flow of inert gas (e.g., in a "glove bag" or by carefully manipulating flasks connected to a nitrogen line). This requires practice and is less foolproof than a glovebox.

Visual Workflows and Diagrams

Diagram 1: [TBA][TCB] Drying and Handling Workflow

This diagram illustrates the complete process from receiving the material to its final use, emphasizing critical control points for maintaining an anhydrous state.

Caption: Workflow for drying, verifying, and handling [TBA][TCB].

Diagram 2: Decision Tree for Handling Environment

This diagram helps a researcher decide on the appropriate handling technique based on available equipment and the sensitivity of their experiment.

Caption: Decision guide for selecting a handling environment.

Safety Precautions

When handling tetrabutylammonium tetracyanoborate, it is essential to adhere to strict safety protocols.

• General Handling: Always handle this chemical in a well-ventilated area, preferably within a certified chemical fume hood.[10][11] Avoid generating dust.

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including:

  • A lab coat

  • Chemical-resistant gloves (nitrile is a common choice, but check compatibility)

  • Safety goggles or a face shield to protect from splashes or dust.

• Toxicity: While the tetracyanoborate anion is a complex ion and generally less acutely toxic than free cyanide salts (e.g., KCN), it should still be handled with care. Avoid ingestion, inhalation, and skin contact.

• Spill Cleanup: In case of a small spill, carefully sweep up the solid material, avoiding dust creation, and place it in a sealed container for hazardous waste disposal.[12] Clean the area thoroughly.

• Waste Disposal: Dispose of [TBA][TCB] and any contaminated materials as hazardous chemical waste in accordance with your institution's and local regulations.

References

• Hiyka. (n.d.). Moisture Determination via Karl-Fischer Titration - Ionic Liquids.
• IoLiTec. (n.d.). Ionic liquids for Karl-Fischer titration.
• Berry, J. F., Park, S., & Roy, M. (2019). Glovebox Use. Purdue University.
• Zhang, S., et al. (n.d.). Fast and Non-Destructive Determination of Water Content in Ionic Liquids at Varying Temperatures by Raman Spectroscopy and Multivariate Analysis.
• Tokyo Chemical Industry Co., Ltd. (2023). Safety Data Sheet: Methylammonium Tetrafluoroborate.
• Zhao, C., Bond, A. M., & Lu, X. (2012). Determination of water in room temperature ionic liquids by cathodic stripping voltammetry at a gold electrode. Analytical Chemistry, 84(6), 2784-2791.

• ResearchGate. (2020). How to dry tetrabutylammonium salt? Retrieved from [Link]

• Scribd. (n.d.). Glove Box Operation SOP Guide.

• JoVE. (2017). Glovebox-Operating Procedure and Use of Impurity Sensors. Retrieved from [Link]

• Finze, M., Bernhardt, E., Terheiden, A., & Aubke, F. (2002). Tetracyanoborate Salts M[B(CN)4] with M = Singly Charged Cations: Properties and Structures. Inorganic Chemistry, 41(7), 1782-1789.
• Bart Laboratory. (n.d.). Standard Operating Procedures. Purdue University Chemistry.
• University of California, Irvine. (n.d.). Standard Operating Procedure for Use of Glove Boxes.

• Reddit. (2017). Drying and Storing Hygroscopic Salts. r/chemistry. Retrieved from [Link]

• Organic Syntheses. (2022). A Convenient Method for the Removal of Tetrabutylammonium Salts from Desilylation Reactions. Retrieved from [Link]

• Hagiwara, Y., et al. (2010). Ionic compound and method for producing the same, and ion-conductive material using the same. (WO2010021391A1). Google Patents.
• Ellis, H., et al. (2015). Cation-Dependent Photostability of Co(II/III)-Mediated Dye-Sensitized Solar Cells. The Journal of Physical Chemistry C, 119(24), 13498-13507.
• Brumbi, D., et al. (2015). Method for preparing tetracyanoborate salts. (WO2015185178A1). Google Patents.
• Chang, E. (1993). Drying TBAF. Google Groups.
• Gao, F., et al. (2015). Impedance and X-ray Absorption spectroscopic analysis of degradation in dye-sensitized solar cells containing cobalt tris(bipyridine) redox shuttles. Physical Chemistry Chemical Physics, 17(4), 2534-2541.

• Patexia. (n.d.). Fluid storage and purification method and system. Retrieved from [Link]

• Barnes, J. M. (1981). Drying quaternary ammonium compounds. (US4269665A). Google Patents.

• MIT Environmental Health & Safety. (n.d.). Chemicals. Retrieved from [Link]

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• 6. WO2010021391A1 - イオン性化合物及びその製造方法、並びに、これを用いたイオン伝導性材料 - Google Patents [patents.google.com]
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• 8. Video: Glovebox-Operating Procedure and Use of Impurity Sensors [jove.com]
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Technical Support Center: Enhancing SEI Layer Stability with Borate-Based Electrolytes

Welcome to the technical support center for researchers and scientists leveraging borate-based electrolytes to enhance the stability of the Solid Electrolyte Interphase (SEI) layer in batteries. This guide is designed to provide you with in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions encountered during your experimental work. Our goal is to empower you with the knowledge to overcome challenges and achieve optimal performance in your battery systems.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with borate-based electrolytes. The question-and-answer format is designed to help you quickly identify and resolve common problems.

Issue 1: Rapid Capacity Fading or Low Coulombic Efficiency in Early Cycles

• Question: I've introduced a borate-based additive to my electrolyte, but I'm observing rapid capacity fading and low initial Coulombic efficiency. What could be the cause?

• Answer: This issue often points to suboptimal formation of the SEI layer. While borate additives are intended to form a stable SEI, several factors can lead to initial instability:

  • Inadequate Additive Concentration: An insufficient amount of the borate additive may not be enough to form a complete and uniform SEI layer, leading to continuous electrolyte decomposition. Conversely, an excessively high concentration can sometimes lead to a thick, ionically resistive SEI.

  • Improper Electrolyte Mixing: Ensure the borate additive is fully dissolved in the electrolyte. Undissolved particles can lead to a non-uniform SEI and localized side reactions. Gentle heating and extended stirring in an inert atmosphere (e.g., an argon-filled glovebox) are recommended.

  • Formation Protocol: The initial charging/discharging cycles (formation cycles) are critical for creating a stable SEI. A slow C-rate (e.g., C/20 or C/10) during the first few cycles allows for the controlled decomposition of the borate additive and the formation of a dense, stable passivation layer.

Troubleshooting Steps:

• Optimize Additive Concentration: Systematically vary the weight percentage (wt%) of the borate additive in your electrolyte (e.g., 0.5 wt%, 1 wt%, 2 wt%) to find the optimal concentration for your specific cell chemistry.

• Verify Complete Dissolution: Visually inspect the electrolyte for any undissolved particles. If solubility is an issue, consider using a co-solvent or a different borate derivative with better solubility.

• Refine Formation Protocol: Implement a dedicated formation protocol with at least two to three cycles at a low C-rate. Monitor the differential capacity plots (dQ/dV) to observe the characteristic peaks corresponding to SEI formation.

Issue 2: Increased Cell Impedance and Poor Rate Capability

• Question: My cells with the borate-based electrolyte show significantly higher impedance and poor performance at high C-rates compared to the baseline electrolyte. Why is this happening?

• Answer: An increase in impedance is a known potential side effect of some borate additives, such as Lithium Bis(oxalato)borate (LiBOB).[1] This is typically due to the formation of a thicker or more resistive SEI layer. The components of the borate-derived SEI, while stable, may have lower ionic conductivity than the SEI formed from conventional carbonate electrolytes.

Troubleshooting Steps:

• Characterize the SEI: Use techniques like Electrochemical Impedance Spectroscopy (EIS) to analyze the interfacial resistance. This can help distinguish between SEI resistance and other contributions to cell impedance.

• Consider Additive Blends: Combining the borate additive with a film-forming additive known to produce a thinner SEI, such as Fluoroethylene Carbonate (FEC) or Vinylene Carbonate (VC), can sometimes create a synergistic effect, resulting in an SEI that is both stable and ionically conductive.

• Elevated Temperature Formation: For some systems, performing the formation cycles at a slightly elevated temperature (e.g., 40-50 °C) can promote the formation of a more compact and less resistive SEI. However, this must be done cautiously to avoid accelerated electrolyte decomposition.

Issue 3: Inconsistent Cycling Performance and Poor Reproducibility

• Question: I'm observing significant cell-to-cell variation in cycling performance and my results are not reproducible. What are the likely sources of this inconsistency?

• Answer: Inconsistent performance often stems from a lack of control over the experimental conditions, which is particularly critical when working with sensitive electrolyte additives.

Troubleshooting Steps:

• Strict Moisture and Oxygen Control: Borate-based electrolytes and lithium-based anodes are highly sensitive to moisture and oxygen. Ensure all experimental procedures, including electrolyte preparation, cell assembly, and testing, are performed in a glovebox with low moisture (<0.5 ppm) and oxygen (<0.5 ppm) levels.

• Standardize Electrode Preparation: Ensure your electrodes are uniform in terms of active material loading, binder distribution, and porosity. Inhomogeneities in the electrode surface can lead to non-uniform current distribution and inconsistent SEI formation.

• Control of Electrolyte Volume and Wetting: Use a consistent and adequate amount of electrolyte in each cell to ensure complete wetting of the electrodes and separator. Insufficient electrolyte can lead to high impedance and dry spots, resulting in poor performance.

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the science and application of borate-based electrolytes for SEI stabilization.

Question 1: How do borate-based additives enhance SEI stability?

Answer: Borate-based additives enhance SEI stability through several key mechanisms:

• Preferential Decomposition: Borate compounds often have a higher reduction potential than the carbonate solvents in the electrolyte.[1] This means they decompose preferentially on the anode surface during the initial charging cycle, forming a stable SEI layer before the bulk electrolyte can decompose.

• Formation of a Boron-Rich SEI: The decomposition products of borate additives contribute to the formation of a robust SEI layer that is rich in boron-containing species.[2][3] These species can form a cross-linked or polymeric network that is mechanically more stable and less prone to cracking during battery cycling.

• LiF-Rich SEI Formation: Many borate additives are fluorinated (e.g., LiDFOB). Their decomposition leads to the formation of a significant amount of Lithium Fluoride (LiF) in the SEI.[4][5] A LiF-rich SEI is known to be dense, electronically insulating, and an excellent conductor of Li-ions, which helps to suppress lithium dendrite growth and improve cycling stability.

• HF Scavenging: In electrolytes containing LiPF6, trace amounts of water can lead to the formation of hydrofluoric acid (HF), which can damage both the cathode and the SEI. Some borate additives can act as HF scavengers, reacting with HF to form more stable compounds and thereby protecting the cell components.

Question 2: What are the most common borate-based additives and how do they differ?

Answer: Several borate-based additives have been extensively studied. Here's a comparison of some common ones:

Additive	Chemical Name	Key Features of the Resulting SEI	Primary Applications
LiBOB	Lithium Bis(oxalato)borate	Boron-containing, polymeric, and thermally stable.[6][7]	Graphite and high-voltage cathode protection.[1]
LiDFOB	Lithium Difluoro(oxalato)borate	Rich in LiF and boron species, forming a thin and robust SEI.[4]	Lithium metal and silicon-based anodes.
TMB	Trimethyl Borate	Forms a stable interfacial film, can act as an HF scavenger.[7][8]	High-voltage electrolytes.[8]
TPFPB	Tris(pentafluorophenyl)borane	Stabilizes the cathode-electrolyte interphase (CEI) at high voltages.[7][9]	High-voltage lithium metal batteries.[9]

Question 3: Are borate-based electrolytes suitable for all types of battery chemistries?

Answer: While borate-based additives have shown broad applicability, their effectiveness can be chemistry-dependent.

• Lithium-Ion Batteries (LIBs) with Graphite Anodes: Additives like LiBOB have been shown to form a stable SEI on graphite, preventing exfoliation and improving long-term cycling.[6]

• Lithium Metal Batteries (LMBs): Borate additives are particularly beneficial for LMBs as they help to form a mechanically strong SEI that can suppress the growth of lithium dendrites, a major safety concern.[9][10]

• Silicon-Based Anodes: The large volume changes of silicon anodes during cycling pose a significant challenge to SEI stability. Borate-based additives can form a more flexible and robust SEI that can better accommodate these volume changes.[5]

• High-Voltage Cathodes: Certain borate additives, like TPFPB, are effective at stabilizing the interface between the electrolyte and high-voltage cathodes, preventing oxidative decomposition of the electrolyte.[7][9]

It is crucial to select the appropriate borate additive and optimize its concentration for the specific electrode materials and operating voltage of your battery system.

Question 4: What are the key safety considerations when working with borate-based electrolytes?

Answer: Standard laboratory safety protocols for handling battery materials should be strictly followed. Specific considerations for borate-based electrolytes include:

• Handling in an Inert Atmosphere: As with all lithium battery electrolytes, borate-based solutions are sensitive to air and moisture. All handling and cell assembly should be performed in a high-purity argon-filled glovebox.

• Toxicity: While specific toxicity data varies between different borate compounds, it is essential to treat all electrolyte components as hazardous. Avoid inhalation of vapors and skin contact by using appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Thermal Stability: While some borate additives can improve the thermal stability of the electrolyte, they are still flammable organic solutions. Avoid exposure to open flames or high temperatures. In case of fire, use a Class D fire extinguisher (for combustible metals) or CO2.

Section 3: Experimental Protocols & Visualizations

Protocol 1: Preparation of a Borate-Based Electrolyte

• Materials and Equipment:

  • High-purity battery-grade solvents (e.g., ethylene carbonate (EC), dimethyl carbonate (DMC)).

  • High-purity lithium salt (e.g., LiPF6).

  • Borate additive (e.g., LiBOB).

  • Argon-filled glovebox.

  • Magnetic stirrer and stir bars.

  • Volumetric flasks and pipettes.

  • Analytical balance.

• Procedure (inside the glovebox):

  • Accurately weigh the desired amount of the borate additive and the lithium salt.

  • In a volumetric flask, dissolve the lithium salt in the solvent mixture (e.g., EC:DMC 1:1 by volume) by stirring with a magnetic stir bar until fully dissolved.

  • Slowly add the borate additive to the lithium salt solution while continuously stirring.

  • Continue stirring for several hours to ensure complete dissolution of the additive. Gentle heating (e.g., 40 °C) can be applied if necessary, but ensure the flask is sealed to prevent solvent evaporation.

  • Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Diagram 1: Mechanism of SEI Formation with Borate Additives

Caption: Borate additives preferentially decompose on the anode surface to form a stable SEI layer.

Diagram 2: Troubleshooting Flowchart for Poor Cycling Performance

Caption: A logical guide to troubleshooting common issues with borate-based electrolytes.

References

• Fluorinated Boron-Based Anions for Higher Voltage Li Metal Battery Electrolytes. PMC. [Link]

• Impact of Lithium‐Free Borate Additives on the Cycle Life and Calendar Aging of Silicon‐Based Lithium‐Ion Batteries. PMC. [Link]

• Borate-Based Artificial Solid-Electrolyte Interphase Enabling Stable Lithium Metal Anodes. PubMed. [Link]

• Use of Polymeric Borate-Ester Electrolyte Additives to Stabilize the Interface and Enhance the Cycling Performance of Silicon/Graphite Composites in Lithium-Ion Batteries. ACS Publications. [Link]

• Effect of High-Voltage Additives on Formation of Solid Electrolyte Interphases in Lithium-Ion Batteries. ProQuest. [Link]

• Borate-Based Artificial Solid-Electrolyte Interphase Enabling Stable Lithium Metal Anodes. pubs.acs.org. [Link]

• Boron additive passivated carbonate electrolytes for stable cycling of 5 V lithium–metal batteries. Journal of Materials Chemistry A. [Link]

• The effects of LiBOB additive for stable SEI formation of PP13TFSI-organic mixed electrolyte in lithium ion batteries. ResearchGate. [Link]

• Effects of Lithium Bis(oxalate)borate Electrolyte Additive on the Formation of a Solid Electrolyte Interphase on Amorphous Carbon Electrodes by Operando Time-Slicing Neutron Reflectometry. ACS Applied Materials & Interfaces. [Link]

• Examining the Benefits of Using Boron Compounds in Lithium Batteries: A Comprehensive Review of Literature. MDPI. [Link]

• In Situ Formed Continuous and Dense Inorganic Borate‐Based SEI for High‐Performance Li‐Metal Batteries. Wiley Online Library. [Link]

• Versatile boron additives in lithium metal batteries. EurekAlert!. [Link]

• Borates in batteries. U.S. Borax. [Link]

• Boron Used in Lithium Batteries Electrolytes. Encyclopedia.pub. [Link]

• In Situ Formed Continuous and Dense Inorganic Borate-Based SEI for High-Performance Li-Metal Batteries. 西安交通大学. [Link]

• Elucidating the Effect of Borate Additive in High-Voltage Electrolyte for Li-Rich Layered Oxide Materials. Laboratory for Energy Storage and Conversion - University of California San Diego. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Impact of Lithium‐Free Borate Additives on the Cycle Life and Calendar Aging of Silicon‐Based Lithium‐Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pkusam.com [pkusam.com]
• 4. Fluorinated Boron-Based Anions for Higher Voltage Li Metal Battery Electrolytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. encyclopedia.pub [encyclopedia.pub]
• 8. Effect of High-Voltage Additives on Formation of Solid Electrolyte Interphases in Lithium-Ion Batteries - ProQuest [proquest.com]
• 9. Boron additive passivated carbonate electrolytes for stable cycling of 5 V lithium–metal batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 10. Borate-Based Artificial Solid-Electrolyte Interphase Enabling Stable Lithium Metal Anodes - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: Tetrabutylammonium Tetracyanoborate (TBATCB) vs. Hexafluorophosphate (TBAPF₆)

Executive Summary: The Case for Anion Selection

For decades, Tetrabutylammonium hexafluorophosphate (TBAPF₆) has been the "gold standard" supporting electrolyte for non-aqueous electrochemistry due to its high solubility in acetonitrile (MeCN) and reasonable conductivity. However, its dominance is being challenged by the need for higher oxidative stability and "dryer" chemistry.[1]

Tetrabutylammonium tetracyanoborate (TBATCB) represents the next generation of Weakly Coordinating Anion (WCA) electrolytes. While TBAPF₆ is sufficient for general characterization, it suffers from a critical flaw: hydrolytic instability yielding hydrofluoric acid (HF).[1] TBATCB eliminates this risk, offering a wider anodic window and superior chemical inertness, albeit at a higher cost.[1]

This guide provides a data-driven comparison to help you decide when to upgrade.

Part 1: Physicochemical Profile & Stability Mechanisms[1]

The primary differentiator between these two electrolytes is not conductivity, but chemical robustness .[1]

The "Hidden" Chemistry of TBAPF₆

TBAPF₆ is often assumed to be inert ("innocent"), but in the presence of trace moisture (ppm levels found even in "dry" solvents), the

anion undergoes hydrolysis. This reaction releases HF, which can etch glass cells, corrode electrode surfaces, and catalyze the decomposition of sensitive analytes.[1]

The TBATCB Advantage

The tetracyanoborate anion

possesses a boron center shielded by four cyano groups. The bond is significantly stronger and less labile than the bond. It does not hydrolyze to form acidic species under standard laboratory conditions.[1]

Mechanism Diagram: Hydrolysis vs. Stability

The following diagram illustrates the degradation pathway of TBAPF₆ compared to the inert nature of TBATCB.

Figure 1: Degradation pathway of Hexafluorophosphate vs. stability of Tetracyanoborate in the presence of trace moisture.

Part 2: Performance Comparison Data

The following data summarizes the operational differences in Acetonitrile (MeCN), the most common solvent for these salts.

Feature	TBAPF₆ (Standard)	TBATCB (Advanced)	Implication
Anion Structure	(Octahedral)	(Tetrahedral)	TCB is less coordinating (WCA).
Oxidation Limit	~ +3.4 V vs. Fc/Fc⁺	> +3.8 V vs. Fc/Fc⁺	TCB is required for high-voltage oxidations.[1]
Hydrolytic Stability	Poor (Forms HF)	Excellent (No HF)	TCB protects acid-sensitive catalysts.
Conductivity (0.1M MeCN)	High (~140-150 S cm²/mol)	Moderate (~120-130 S cm²/mol)	PF6 has slightly higher mobility due to smaller radius.
Solubility (MeCN)	Excellent (> 1.0 M)	Good (> 0.5 M)	Both are sufficient for standard 0.1 M work.
Moisture Sensitivity	High	Low	TCB is easier to handle outside a glovebox.[1]

Electrochemical Stability Window (ESW)

The anodic (oxidation) limit is where TBATCB shines. The electron-withdrawing cyano groups on the boron center make the anion extremely difficult to oxidize.

• TBAPF₆ begins to show background current (decomposition) around +3.2 V to +3.4 V vs. Ferrocene.[1]

• TBATCB remains "silent" (low background current) well beyond +3.8 V , making it ideal for studying high-potential cation radicals or battery materials.[1]

Part 3: Experimental Protocol for Validation

To validate the Electrochemical Stability Window (ESW) of your specific electrolyte batch, follow this self-validating protocol. This method uses Ferrocene as an internal reference to normalize potentials, ensuring your data is reproducible across different labs.[1]

Reagents

• Solvent: Acetonitrile (HPLC Grade), dried over 3Å molecular sieves for 24h (Target <10 ppm H₂O).

• Electrolyte: TBATCB or TBAPF₆ (Recrystallized and dried in vacuum oven at 80°C overnight).

• Internal Standard: Ferrocene (Fc).[1][2]

Workflow Diagram

Figure 2: Step-by-step workflow for determining the Electrochemical Stability Window (ESW) with internal standardization.

Step-by-Step Methodology

• Cell Setup: Use a standard 3-electrode cell (Glassy Carbon Working, Pt Wire Counter, Ag/Ag+ Pseudo-reference).

• Blank Scan: Record the CV of the 0.1 M electrolyte solution without analyte.

  • Critical Check: If you see oxidation peaks before +2.0 V, your solvent is wet or your salt is impure.[1]

• Define the Window: The ESW is typically defined as the potential range where the current density remains below a threshold (e.g.,

  ).

• Standardization: Add Ferrocene (approx 1 mM).[1] Record the reversible couple.

• Calculation:

  Compare the anodic limit of TBAPF₆ vs. TBATCB using this normalized scale.

Part 4: Authoritative Recommendation

When to use TBAPF₆:

• Routine Screening: For standard organic molecules (redox potentials between -2.0 V and +1.5 V).

• Cost-Sensitive Projects: It is significantly cheaper than TCB.[1]

• High Mobility Needs: When maximum solution conductivity is the absolute priority and potentials are moderate.[1]

When to switch to TBATCB:

• High Voltage Oxidations: If your analyte oxidizes > +2.0 V vs Fc/Fc⁺.[1]

• Acid-Sensitive Chemistry: If your intermediate is destroyed by protons or HF (e.g., metal-hydride complexes, silyl enol ethers).[1]

• Long-Term Cycling: For battery research or bulk electrolysis where electrolyte degradation products would accumulate and poison the electrode.[1]

• Weak Coordination: When you need an anion that will not coordinate to your electrophilic metal center (TBATCB is a superior WCA).[1]

References

• Electrochemical Stability of WCAs: LeSuer, R. J.; Buttolph, C.; Geiger, W. E.[1] "Comparison of the Conductivity Properties of the Tetrabutylammonium Salt of Tetrakis(pentafluorophenyl)borate Anion with Those of Traditional Supporting Electrolyte Anions in Nonaqueous Solvents." Analytical Chemistry, 2004 , 76, 6395–6401.[1] Link

• Hydrolysis of PF6: Freire, M. G., et al. "Hydrolysis of Tetrafluoroborate and Hexafluorophosphate Counter Ions in Imidazolium-Based Ionic Liquids."[1] Journal of Physical Chemistry A, 2010 , 114, 3744–3749.[1] Link

• Tetracyanoborate Properties: Bernhardt, E., et al. "Tetracyanoborate salts M[B(CN)4]... properties and structures."[1] Zeitschrift für anorganische und allgemeine Chemie, 2003 , 629, 677.[1] Link

• Battery Applications (High Voltage): Kühnel, R. S., et al.[1] "The Tetracyanoborate Anion for Lithium-Ion Battery Electrolytes." Journal of The Electrochemical Society, 2011 , 158, A1212.[1] Link

Sources

• 1. osti.gov [osti.gov]
• 2. rsc.org [rsc.org]

Electrochemical Stability of Tetrabutylammonium Salts: A Comparative Technical Guide

Executive Summary

In organic electrochemistry and drug development, the choice of supporting electrolyte is not merely a logistical detail—it is a critical variable that defines the thermodynamic boundaries of an experiment. Tetrabutylammonium (TBA) salts are the industry standard due to their high solubility in aprotic organic solvents and wide electrochemical windows. However, the anion component (

, , , or halides) dictates the anodic limit, safety profile, and interaction with reactive intermediates.[1]

This guide provides a technical comparison of TBA salts, establishing TBA-PF₆ as the premier choice for high-voltage oxidations, while delineating the specific utility of TBA-BF₄ and the safety constraints of TBA-ClO₄ .

Mechanistic Principles of Electrochemical Stability

The "Electrochemical Window" (EW) is the potential range within which the supporting electrolyte and solvent remain inert. It is defined by two limits:

• Cathodic Limit (Reduction): Governed primarily by the Cation .[1]

  • For TBA salts, the reduction of the quaternary ammonium ion (

    ) typically occurs around -2.7 V to -3.0 V vs. SCE .[1] This limit is generally stable across different TBA salts unless the anion is easily reducible (rare for standard anions).

• Anodic Limit (Oxidation): Governed primarily by the Anion .[1]

  • This is where TBA salts differ significantly.[1][2] The anion must resist oxidation at high positive potentials. Halides (

    , ) oxidize easily, narrowing the window.[1] Complex anions ( , ) are resistant to oxidation, extending the window up to +3.0 V vs. SCE or higher.[1]

Key Insight: In oxidative drug metabolism studies or high-potential synthesis, the anion is the failure point. In reductive studies, the TBA cation is the limiting factor.

Comparative Analysis of TBA Salts

A. Tetrabutylammonium Hexafluorophosphate (TBA-PF₆)[1][3]

• Status: The "Gold Standard" for non-aqueous electrochemistry.

• Performance: Offers the widest anodic stability, typically exceeding +3.0 V vs. SCE in acetonitrile. The

  anion is non-coordinating and chemically inert toward most radical cations generated during drug synthesis.[1]

• Solubility: Exceptional in Acetonitrile (ACN), Dichloromethane (DCM), and Acetone.[1]

• Drawback: Hydrolysis can occur in the presence of strong acids or moisture, releasing HF, though this is slower than with

  .[1]

B. Tetrabutylammonium Tetrafluoroborate (TBA-BF₄)[1]

• Status: The primary alternative to PF₆.

• Performance: The electrochemical window is similar to PF₆ but often reported as slightly narrower (approx. 0.1–0.2 V lower anodic limit) in rigorous studies.[1]

• Physical Properties: Lower molecular weight than TBA-PF₆, which can be advantageous for atom economy in large-scale electrolysis.[1]

• Mobility:

  is smaller than , leading to higher diffusion coefficients in some viscous media, though ionic conductivity in ACN is comparable.[1]

C. Tetrabutylammonium Perchlorate (TBA-ClO₄)[1]

• Status: Legacy standard, now declining due to safety.[1]

• Performance: Historically valued for an extremely wide window and low resistance.[1]

• Safety Critical: Dry perchlorate salts are explosive .[1] Organic perchlorates formed during electrolysis can be shock-sensitive.[1]

• Recommendation: Use only if PF₆ or BF₄ interfere with the specific reaction mechanism (e.g., specific ion pairing effects).

D. Tetrabutylammonium Halides (TBA-Cl, TBA-Br, TBA-I)[1]

• Status: Unsuitable for high-voltage electrochemistry.[1]

• Performance: Severely limited anodic window.

  • (~ +0.5 V)[1]
  • (~ +1.0 V)[1]
  • (~ +1.1 V)[1]

• Use Case: Phase transfer catalysis or when the halide is a reagent (e.g., electrochemical halogenation), not a supporting electrolyte.[1]

Summary Data Table

Salt	Anion	Anodic Limit (V vs SCE)	Cathodic Limit (V vs SCE)	Solubility (ACN)	Hygroscopicity	Primary Risk
TBA-PF₆		~ +3.2 V	~ -2.7 V	High (>60g/100mL)	Low	HF formation (slow)
TBA-BF₄		~ +3.0 V	~ -2.7 V	High	Moderate	HF formation (fast)
TBA-ClO₄		~ +3.0 V	~ -2.7 V	High	Low	Explosion
TBA-Br		~ +1.0 V	~ -2.7 V	High	Very High	Oxidation of anion

*Values are approximate for Acetonitrile (ACN) on Platinum electrodes.[1] Limits vary by solvent purity and working electrode material.

Experimental Protocol: Determining the Electrochemical Window

To validate the stability of a specific salt/solvent batch, you must perform a "Blank" Cyclic Voltammetry (CV) scan.

Reagents & Equipment[4][5]

• Potentiostat: (e.g., BioLogic, Gamry, Metrohm).[1]

• Cell: 3-Electrode Glass Cell (10–20 mL).

• Working Electrode (WE): Glassy Carbon (3 mm) or Platinum Disk.[1]

• Counter Electrode (CE): Platinum Wire or Mesh.[1]

• Reference Electrode (RE): Ag/Ag⁺ (0.01 M AgNO₃ in ACN) or SCE (with salt bridge).[1]

• Solvent: HPLC Grade Acetonitrile (dried over molecular sieves).[1]

• Analyte: The TBA salt to be tested (0.1 M concentration).

Step-by-Step Methodology

• Preparation:

  • Dissolve TBA salt (0.1 M) in dry solvent.[1]

  • Polish the Working Electrode (alumina slurry), rinse with DI water, then acetone, and dry.[1]

• Degassing (Critical):

  • Purge the solution with high-purity Nitrogen or Argon for 10–15 minutes.[1] Oxygen reduction creates a false cathodic peak at ~ -1.0 V.[1]

• Setup:

  • Connect electrodes: WE (Green), CE (Red), RE (White).[1] Ensure no bubbles are trapped on the WE surface.

• The Scan:

  • Technique: Cyclic Voltammetry.[1][2][3][4][5]

  • Scan Rate: 100 mV/s.[1]

  • Range: Start at 0 V (Open Circuit Potential). Scan Positive first (to +3.5 V), then reverse to Negative (-3.0 V), and return to 0 V.[1]

  • Note: If using Halides, stop at +1.0 V to avoid fouling the electrode with halogen gas.

• Analysis:

  • The "Window" is defined as the voltage range where the current density remains below a threshold (typically |j| < 0.1 mA/cm² ).

  • Sharp increases in current at the edges indicate electrolyte breakdown.

Visualization: Experimental Workflow

Figure 1: Workflow for determining the electrochemical stability window of a supporting electrolyte.

Decision Framework for Salt Selection

Choosing the right salt depends on the target potential and the chemical sensitivity of your analyte.

Figure 2: Decision logic for selecting the appropriate TBA salt based on experimental requirements.

References

• Gamry Instruments. (2025).[1] Cyclic Voltammetry: A Hands-on Guide for Researchers. [Link]

• ResearchGate. (2024).[1] Determination of Electrochemical Windows of Novel Electrolytes for Double Layer Capacitors by Stepwise Cyclic Voltammetry Experiments. [Link]

• MDPI. (2024).[1] Tuning of Ionic Liquid–Solvent Electrolytes for High-Voltage Electrochemical Double Layer Capacitors: A Review. [Link][1]

• Wikipedia. (2025).[1] Tetrabutylammonium hexafluorophosphate. [Link][1][2][6][7]

Sources

• 1. Tetrabutylammonium hexafluorophosphate - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. static.igem.org [static.igem.org]
• 5. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. benchchem.com [benchchem.com]

A Comparative Benchmarking Guide: Tetrabutylammonium Tetracyanoborate vs. Lithium Perchlorate Electrolytes

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of advancing electrochemical technologies, from high-performance batteries to sensitive electrochemical sensors, the choice of electrolyte is paramount. It dictates the operational boundaries, safety, and overall efficiency of the device. For decades, lithium perchlorate (LiClO₄) has been a workhorse electrolyte, valued for its high ionic conductivity and wide electrochemical window. However, its inherent safety risks and environmental concerns have catalyzed the search for superior alternatives. This guide provides a comprehensive, data-driven comparison between the emerging tetrabutylammonium tetracyanoborate ([TBA][TCB]) and the traditional LiClO₄, offering researchers the critical insights needed to make informed decisions for their applications.

The Electrolyte Dilemma: Beyond Conductivity

The ideal electrolyte offers a synergistic combination of high ionic conductivity, a wide electrochemical stability window, thermal robustness, and intrinsic safety. While LiClO₄ has demonstrated acceptable conductivity, its strong oxidizing nature, especially at elevated temperatures or high current loads, poses significant safety hazards, including the risk of fire or explosion.[1][2] Furthermore, perchlorates are recognized as environmental pollutants that can impact thyroid function, raising concerns for both handling and disposal.[3][4][5]

The scientific community has thus turned its attention to alternative salts, such as those based on the tetracyanoborate ([B(CN)₄]⁻) anion. These ionic liquids and salts promise high thermal and chemical stability, with some studies indicating ionic conductivities nearly double that of traditional ionic liquid anions like bis(trifluoromethanesulfonyl)imide ([Tf₂N]⁻).[6][7] A key advantage of the [B(CN)₄]⁻ anion is its weak coordination with cations like Li⁺, which can enhance cation transport, a crucial factor in battery performance.[6][7]

Head-to-Head Comparison: [TBA][TCB] vs. LiClO₄

The following table summarizes the key performance metrics of tetrabutylammonium tetracyanoborate and lithium perchlorate based on available data. It is important to note that properties can vary with the solvent and concentration.

Property	Tetrabutylammonium Tetracyanoborate ([TBA][TCB])	Lithium Perchlorate (LiClO₄)
Ionic Conductivity	High; [B(CN)₄]⁻ based ionic liquids show promise for high charge carrier availability.[6][7]	Good; typically in the range of 1-10 mS/cm in common organic solvents.[8][9]
Electrochemical Window	Expected to be wide, a characteristic of tetracyanoborate-based electrolytes.[10]	Wide, approximately 4.5 V vs. Li/Li⁺ in acetonitrile, but anodic stability can be an issue.[9][10][11]
Thermal Stability	High; [B(CN)₄]⁻ based ionic liquids exhibit high thermal and chemical stabilities.[6][7]	Decomposes at approximately 400 °C.[1] Its strong oxidizing nature at elevated temperatures is a major safety concern.[1]
Safety Profile	Generally considered safer due to the stability of the [B(CN)₄]⁻ anion.	Strong oxidizer, poses fire and explosion risks when in contact with organic materials.[1][2][12] Perchlorate is also a known environmental and health hazard.[3][4][5]
Cation Interaction	Weaker interaction with cations, potentially leading to higher cation transference numbers.[6][7]	Stronger interaction with Li⁺ can lead to the formation of aggregates, potentially hindering ion transport.

Causality in Performance: A Deeper Dive

The superior performance characteristics of [TBA][TCB] can be attributed to the fundamental properties of the tetracyanoborate anion. Its structure, with four cyanide groups tetrahedrally coordinated to a central boron atom, delocalizes the negative charge effectively. This charge delocalization leads to weaker interactions with the tetrabutylammonium cation (or other cations like Li⁺ when used as a lithium salt), resulting in a higher degree of ion dissociation and, consequently, greater ionic mobility and conductivity.[6][7]

In contrast, the perchlorate anion (ClO₄⁻), while also possessing a tetrahedral structure, is a potent oxidizing agent. This reactivity can lead to the degradation of organic solvents at higher potentials, limiting the practical anodic stability and posing safety risks.[1][9] The strong interaction between Li⁺ and ClO₄⁻ can also lead to the formation of ion pairs and larger aggregates in solution, which reduces the number of free charge carriers and impedes ionic conductivity.

Experimental Protocols for Benchmarking

To facilitate independent verification and further research, we provide detailed methodologies for two critical performance assessments.

Determining Ionic Conductivity via Electrochemical Impedance Spectroscopy (EIS)

Objective: To measure the bulk ionic conductivity of the electrolyte solution.

Methodology:

• Cell Preparation: Assemble a two-electrode conductivity cell with two parallel, blocking electrodes (e.g., platinum or stainless steel) of a known area (A) separated by a known distance (l).

• Electrolyte Filling: Fill the cell with the electrolyte solution (e.g., 1 M [TBA][TCB] in acetonitrile) under an inert atmosphere (e.g., argon or nitrogen) to prevent contamination from moisture and oxygen.

• EIS Measurement: Connect the cell to a potentiostat equipped with a frequency response analyzer. Apply a small AC voltage perturbation (e.g., 10 mV) over a wide frequency range (e.g., 1 MHz to 1 Hz).

• Data Analysis: Plot the impedance data as a Nyquist plot (Z'' vs. Z'). The high-frequency intercept with the real axis (Z') corresponds to the bulk resistance (R) of the electrolyte.

• Conductivity Calculation: Calculate the ionic conductivity (σ) using the following equation:

  σ = l / (R * A)

Causality Behind Choices: The use of blocking electrodes ensures that the measurement is not influenced by faradaic reactions at the electrode-electrolyte interface. The wide frequency range allows for the deconvolution of different electrochemical processes, isolating the bulk electrolyte resistance.

Caption: Workflow for Ionic Conductivity Measurement using EIS.

Determining the Electrochemical Stability Window (ESW) via Cyclic Voltammetry (CV)

Objective: To determine the potential range over which the electrolyte remains electrochemically inert.

Methodology:

• Cell Assembly: Assemble a three-electrode electrochemical cell inside a glovebox. Use a polished working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/Ag⁺), and a counter electrode (e.g., platinum wire).

• Electrolyte Preparation: Prepare the electrolyte solution (e.g., 0.1 M [TBA][TCB] in acetonitrile).

• CV Measurement:

  • Anodic Limit: From the open-circuit potential (OCP), scan towards more positive potentials at a defined scan rate (e.g., 50 mV/s) until a significant and irreversible increase in the anodic current is observed. This potential defines the anodic limit.

  • Cathodic Limit: From the OCP, scan towards more negative potentials until a significant and irreversible increase in the cathodic current occurs, indicating the reduction of the electrolyte. This potential defines the cathodic limit.

• ESW Determination: The electrochemical stability window is the potential difference between the anodic and cathodic limits.

Causality Behind Choices: A three-electrode setup is crucial for accurately measuring the potential of the working electrode against a stable reference, independent of the current flowing through the counter electrode. The choice of working electrode material is important as it can catalyze electrolyte decomposition. Using an inert electrode like glassy carbon or platinum provides a standard for comparison.[10]

Caption: Workflow for Determining the Electrochemical Stability Window.

Conclusion: A Safer, High-Performance Alternative

The evidence strongly suggests that tetrabutylammonium tetracyanoborate and related tetracyanoborate-based electrolytes present a compelling alternative to traditional perchlorate salts. Their combination of high ionic conductivity, excellent thermal and chemical stability, and a significantly improved safety profile addresses the primary drawbacks of LiClO₄. For researchers and scientists pushing the boundaries of electrochemical energy storage, catalysis, and sensing, the adoption of [TBA][TCB] can unlock new possibilities for developing safer, more reliable, and higher-performing devices. While LiClO₄ has served the scientific community well, the future of high-performance electrolytes points towards inherently safer and more stable chemistries, with tetracyanoborates leading the charge.

References

• Physicochemical Properties of Three Ionic Liquids Containing a Tetracyanoborate Anion and Their Lithium Salt Mixtures. The Journal of Physical Chemistry B - ACS Publications. [Link]

• Revisiting LiClO4 as an electrolyte for Li-ion battery: Effect of aggregation behavior on ion-pairing dynamics and conductance. ResearchGate. [Link]

• Effects of LiClO4 on the Characteristics and Ionic Conductivity of the Solid Polymer Electrolytes Composed of PEO, LiClO4 and PL. Scientific.net. [Link]

• Physicochemical Properties of Three Ionic Liquids Containing Tetracyanoborate Anion and Their Lithium Salt Mixtures. ResearchGate. [Link]

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A Senior Application Scientist's Guide to Ensuring Reproducibility in Experiments Utilizing Tetrabutylammonium Tetracyanoborate

Authored for Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel chemical entities and robust synthetic methodologies, the reproducibility of experimental results stands as a cornerstone of scientific integrity.[1][2] Tetrabutylammonium tetracyanoborate (TBATCB), a quaternary ammonium salt, has found its place in a variety of applications, from its role as an electrolyte in electrochemical studies to a reagent in specialized organic syntheses. Its unique properties, including high thermal and chemical stability, make it an attractive component in modern chemistry.[3] However, like many reagents, the path to consistent and reproducible results is paved with a nuanced understanding of its characteristics and the factors that can influence its behavior.

This guide provides an in-depth comparison of experimental considerations when using TBATCB, offering insights into potential pitfalls and best practices. We will delve into a representative experimental protocol, compare TBATCB to common alternatives, and provide a framework for troubleshooting and ensuring the reliability of your findings.

The Challenge of Reproducibility

Reproducibility in scientific experiments, particularly in synthetic chemistry, is a multifaceted issue.[1][2][4] For a reagent like TBATCB, which is often used in sensitive applications, minor variations in purity, handling, or reaction conditions can lead to significant deviations in outcomes. The core challenge lies in identifying and controlling these variables to ensure that an experiment can be reliably repeated by different researchers at different times and in different labs.

Deep Dive: TBATCB in Phase-Transfer Catalysis

One of the prominent applications of tetrabutylammonium salts is in phase-transfer catalysis (PTC).[5][6] PTC is a powerful technique that facilitates the reaction between reactants located in different immiscible phases (e.g., an aqueous phase and an organic phase).[7][8] The tetrabutylammonium cation is adept at transporting anions from the aqueous phase into the organic phase, where the "naked" anion becomes highly reactive.[9][10]

Representative Protocol: Nucleophilic Substitution

Let's consider a classic example: the nucleophilic substitution of an alkyl halide with a cyanide anion, a reaction often plagued by the poor solubility of cyanide salts in organic solvents.

Reaction: R-X (organic phase) + NaCN (aqueous phase) → R-CN + NaX

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the alkyl halide (e.g., 1-bromooctane) and an appropriate organic solvent (e.g., toluene).

• Aqueous Phase Preparation: In a separate beaker, dissolve sodium cyanide in deionized water.

• Catalyst Addition: To the vigorously stirred biphasic mixture, add a catalytic amount of tetrabutylammonium tetracyanoborate (typically 1-5 mol%).

• Reaction Execution: Heat the mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture, separate the organic and aqueous layers. Wash the organic layer with brine, dry it over an anhydrous salt (e.g., MgSO₄), and concentrate it under reduced pressure to obtain the crude product. Purify the product by distillation or column chromatography.

Experimental Workflow Diagram

Caption: Workflow for a TBATCB-catalyzed nucleophilic substitution.

Comparative Analysis: TBATCB vs. Alternatives

While TBATCB is effective, it's essential to consider its performance relative to other commonly used phase-transfer catalysts. The choice of catalyst can significantly impact reaction efficiency, cost, and, importantly, reproducibility.

Catalyst	Key Advantages	Key Disadvantages	Typical Applications
Tetrabutylammonium Tetracyanoborate (TBATCB)	High thermal and chemical stability.[3]	Higher cost, potential for side reactions involving the tetracyanoborate anion.	Specialized organic synthesis, electrochemistry.
Tetrabutylammonium Bromide (TBAB)	Lower cost, widely available, well-documented.[11]	Lower thermal stability compared to salts with non-coordinating anions.[12][13]	General-purpose phase-transfer catalysis, alkylation, substitution reactions.[6]
Tetrabutylammonium Tetrafluoroborate (TBATFB)	Good solubility in organic solvents, wide electrochemical window.[14]	Can be hygroscopic, potential for fluoride-mediated side reactions.	Electrochemistry, fluorination reactions, coupling reactions.[15]
Benzyltriethylammonium Chloride (BTEAC)	Effective for reactions involving solid-liquid phase transfer.[5]	Can be less effective in liquid-liquid systems compared to more lipophilic catalysts.	Alkylation of phenols and other nucleophiles.[16]
Crown Ethers (e.g., 18-Crown-6)	High catalytic activity, particularly for solid-liquid PTC.[5][8]	High cost, potential toxicity.[17]	Reactions involving alkali metal salts (e.g., potassium permanganate oxidations).
Quaternary Phosphonium Salts	Higher thermal stability than analogous ammonium salts.[5][8]	Generally more expensive than ammonium salts.	High-temperature reactions.

Critical Factors Influencing Reproducibility with TBATCB

Achieving consistent results with TBATCB hinges on meticulous control over several key parameters:

• Purity of TBATCB: The presence of impurities, such as precursor materials from its synthesis (e.g., other ammonium salts or cyanide sources), can introduce variability.[18] It is crucial to use a well-characterized, high-purity grade of TBATCB.

• Water Content: Although generally not highly hygroscopic, absorbed moisture can affect the solvation of the catalyst and the reactants, potentially altering reaction kinetics. For highly sensitive reactions, drying the catalyst under vacuum may be necessary.

• Solvent Choice and Purity: The polarity of the organic solvent influences the solubility and dissociation of the TBATCB ion pair.[7] Impurities in the solvent, particularly water, can have a significant impact.

• Reaction Temperature: Precise temperature control is critical. Fluctuations can lead to inconsistent reaction rates and the formation of byproducts.

• Stirring Rate: In a biphasic system, the interfacial area between the two phases is directly related to the stirring speed.[19] Inconsistent agitation will lead to variable reaction rates.

Decision Framework for Reagent Selection

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A Comparative Guide to Tetracyanoborate Salts: Correlating Cation Structure with Physicochemical Properties

Introduction

The tetracyanoborate anion, [B(CN)₄]⁻, stands out as a versatile building block in materials science. Its unique characteristics—a tetrahedral geometry, delocalized negative charge, and the presence of four nitrile functionalities—render it a component of interest for creating materials with tunable properties. These materials range from simple inorganic salts to complex ionic liquids (ILs) and coordination polymers.[1] The anion itself imparts high thermal and chemical stability to its salts.[2][3] However, the full potential of the tetracyanoborate anion is only unlocked when considering its interaction with the accompanying cation. The choice of the cation is not a trivial decision; it is the primary design parameter that dictates the resulting salt's crystal structure, solubility, thermal stability, and ultimately, its function.

This guide provides an in-depth comparison of tetracyanoborate salts with different cations, including alkali metals, transition metals, and large organic cations. We will explore the causal relationships between the cation's size, charge, and shape and the macroscopic properties of the salt. This analysis is grounded in experimental data from X-ray crystallography, thermal analysis, and vibrational spectroscopy, providing researchers, scientists, and drug development professionals with a predictive framework for selecting cations to achieve desired material properties.

The Cation's Role in Defining Crystal Structure

The fundamental influence of the cation is most evident in the solid-state arrangement, or crystal structure, of the salt. The principles of charge neutrality and efficient packing govern how cations and [B(CN)₄]⁻ anions arrange themselves in a crystal lattice. Single-crystal X-ray diffraction is the definitive technique for elucidating these three-dimensional structures.[4]

A systematic study of tetracyanoborate salts with singly charged metal cations reveals a clear trend: cation size directly influences the crystal system.[5][6][7]

• Small Cations (Li⁺, Na⁺, Cu⁺): These cations tend to form cubic crystal structures. Specifically, salts like Na[B(CN)₄] crystallize in a cubic system (space group Fd-3m) characterized by two interpenetrating tetrahedral networks of cations and anions.[5][6][7] This highly symmetric arrangement is favored when the cation is small enough to fit efficiently within the voids created by the tetrahedral anions.

• Large Cations (Rb⁺, Cs⁺, Tl⁺, NH₄⁺): As the cation radius increases, the cubic arrangement becomes less stable. These larger cations favor a tetragonal crystal system.[1][5][6] This lower-symmetry structure allows for a more accommodating packing arrangement for the bulkier cations.

When organic cations are introduced, the complexity of the packing increases significantly. The shape, flexibility, and charge distribution of the organic cation lead to more varied and often lower-symmetry crystal structures. For instance, the solid-state structures of N-propyl-N-methylpyrrolidinium and triethylpropylammonium tetracyanoborate salts have been determined to be orthorhombic, but they are not isostructural, highlighting the specific influence of each cation's geometry.[8]

Caption: Experimental workflow for the synthesis, characterization, and analysis of tetracyanoborate salts.

Protocol 1: Synthesis of M[B(CN)₄] via Salt Metathesis

This protocol describes a general method for synthesizing tetracyanoborate salts via an anion exchange reaction, a robust and widely applicable method.

• Reactant Preparation:

  • Accurately weigh equimolar amounts of a starting salt, such as potassium tetracyanoborate (K[B(CN)₄]), and the chloride or nitrate salt of the desired cation (e.g., NaCl, RbCl, [BMPyr]Cl).

  • Causality: Using a soluble starting salt of the desired cation and a tetracyanoborate salt where the byproduct (e.g., KCl) has low solubility in the chosen solvent drives the reaction to completion via precipitation.

• Reaction:

  • Dissolve each reactant in a minimal amount of a suitable solvent (e.g., water, acetonitrile, or tetrahydrofuran [THF]). The choice of solvent is critical for selectively precipitating the byproduct.

  • Combine the two solutions and stir at room temperature for 2-4 hours. A precipitate of the byproduct (e.g., KCl) should form.

  • Causality: Stirring ensures complete mixing and maximizes the precipitation of the insoluble byproduct.

• Isolation and Purification:

  • Filter the reaction mixture to remove the precipitated byproduct.

  • Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Recrystallize the crude product from a suitable solvent system. This step is crucial for obtaining high-purity crystals suitable for X-ray diffraction.

  • Self-Validation: The formation of well-defined crystals upon cooling is an initial indicator of purity. The melting point of the purified product should be sharp and consistent with literature values, if available.

Protocol 2: Characterization by Thermal Analysis (TGA/DSC)

This protocol is for determining the thermal stability and phase transitions of the synthesized salts.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the dried, purified salt into an aluminum or platinum crucible. [2] * Causality: A small, consistent sample mass ensures uniform heating and accurate measurement of thermal events.

• DSC Measurement (for Melting Point):

  • Place the sealed crucible in the DSC instrument.

  • Cool the sample to a low temperature (e.g., -80 °C) at a controlled rate (e.g., 10 °C/min). [2] * Heat the sample to a temperature well above its expected melting point but below its decomposition temperature at the same controlled rate (e.g., 10 °C/min). [2] * Self-Validation: The melting point is identified as the onset temperature of the endothermic peak. A sharp peak indicates a pure crystalline substance.

• TGA Measurement (for Decomposition Temperature):

  • Place the crucible in the TGA instrument.

  • Heat the sample from room temperature to a high temperature (e.g., 800 °C) at a controlled rate (e.g., 10 °C/min) under an inert nitrogen atmosphere. [2][3] * Self-Validation: The decomposition temperature is typically reported as the onset temperature of mass loss. The residual mass should be consistent with the theoretical mass of the expected non-volatile decomposition products.

Conclusion

The properties of tetracyanoborate salts are not determined by the anion alone; they are a synergistic outcome of the interplay between the [B(CN)₄]⁻ anion and the chosen cation. This guide has demonstrated that a judicious selection of the cation allows for the rational design of materials with tailored crystal structures, thermal stabilities, and spectroscopic signatures. Small inorganic cations lead to highly symmetric cubic or tetragonal structures, while bulky organic cations disrupt crystallinity to form low-melting-point ionic liquids. The strength of the cation-anion interaction, which can be probed by vibrational spectroscopy, directly correlates with the cation's size and charge density. This predictive understanding is invaluable for researchers aiming to harness the potential of tetracyanoborate-based materials in applications ranging from advanced electrolytes to novel crystalline solids.

References

• Application of Ionic Liquids Containing Tricyanomethanide [C(CN)3]− or Tetracyanoborate [B(CN)4]− Anions in Dye-Sensitized Solar Cells. Inorganic Chemistry - ACS Publications. [Link]

• Physicochemical Properties of Three Ionic Liquids Containing a Tetracyanoborate Anion and Their Lithium Salt Mixtures. The Journal of Physical Chemistry B - ACS Publications. [Link]

• Tetracyanoborate salts M[b(CN)4] with M = singly charged cations: properties and structures. Zeitschrift für anorganische und allgemeine Chemie. [Link]

• Ionic Liquid-Based Electrolytes for Energy Storage Devices: A Brief Review on Their Limits and Applications. Polymers (Basel) - PMC. [Link]

• Tetracyanoborate Salts M[B(CN)4] with M = Singly Charged Cations: Properties and Structures. Inorganic Chemistry - ACS Publications. [Link]

• Physicochemical Properties of Three Ionic Liquids Containing a Tetracyanoborate Anion and Their Lithium Salt Mixtures. Universidade de São Paulo. [Link]

• Tetracyanoborate Salts M[B(CN) 4 ] with M = Singly Charged Cations: Properties and Structures. ResearchGate. [Link]

• Physical and CO2-Absorption Properties of Imidazolium Ionic Liquids with Tetracyanoborate and Bis(trifluoromethanesulfonyl)amide Anions. ResearchGate. [Link]

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• Physicochemical Properties of Three Ionic Liquids Containing Tetracyanoborate Anion and Their Lithium Salt Mixtures. ResearchGate. [Link]

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Safety & Regulatory Compliance

Navigating the Synthesis Frontier: A Guide to Safely Handling Tetrabutylammonium Tetracyanoborate

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, my primary objective is to empower your research by not only providing high-purity chemical compounds but also ensuring you can handle them with the utmost confidence and safety. This guide moves beyond a simple checklist to offer a deep, procedural understanding of managing Tetrabutylammonium tetracyanoborate in the laboratory. Our goal is to build a foundation of trust through transparency and expert guidance, making us your preferred partner in scientific discovery.

Tetrabutylammonium tetracyanoborate is a compound of significant interest, valued for its electrochemical properties. However, its unique structure, combining a quaternary ammonium cation with a tetracyanoborate anion, necessitates a nuanced approach to safety. The large tetrabutylammonium cation can cause skin, eye, and respiratory irritation.[1] The tetracyanoborate anion, while possessing high thermal and chemical stability, contains cyanide moieties. Compounds containing cyanide groups are handled with a high degree of caution due to their inherent toxicity. A critical consideration is the potential for the release of highly toxic hydrogen cyanide gas if the compound comes into contact with acids.[2] Therefore, our protocols are designed to mitigate these risks at every step.

I. Hazard Assessment and Engineering Controls: The First Line of Defense

Before any handling of Tetrabutylammonium tetracyanoborate, a thorough risk assessment is mandatory. The primary hazards are exposure through inhalation of dust, skin or eye contact, and ingestion.[3] The cornerstone of safe handling is the implementation of robust engineering controls to minimize these exposure risks.

Primary Engineering Control: The Chemical Fume Hood

All manipulations of solid Tetrabutylammonium tetracyanoborate, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood.[4][5] This is non-negotiable. The fume hood serves two critical purposes: it contains any aerosolized dust and, crucially, it will vent away any hydrogen cyanide gas that could be inadvertently generated.[6]

Operational Imperatives within the Fume Hood:

• Segregation is Key: Never permit acids or strong oxidizing agents within the fume hood during the handling of Tetrabutylammonium tetracyanoborate.[1][2] Accidental mixing could have severe consequences.

• Maintain Negative Pressure: Ensure the fume hood sash is kept at the lowest practical height to maintain optimal airflow and containment.

• Emergency Preparedness: Confirm that a safety shower and eyewash station are readily accessible and have been recently tested.[7]

II. Personal Protective Equipment (PPE): Your Essential Barrier

The appropriate selection and use of PPE is your last and most personal line of defense. The following table outlines the minimum required PPE for handling Tetrabutylammonium tetracyanoborate.

Scenario	Required Personal Protective Equipment	Specifications and Best Practices
Routine Handling of Solids (e.g., weighing, transfers)	• Eye and Face Protection• Protective Gloves• Laboratory Coat• Respiratory Protection	• Eye Protection: Chemical splash goggles are mandatory. A face shield worn over goggles is required when there is a significant risk of splashing or dust generation.[6]• Protective Gloves: Double gloving with chemical-resistant nitrile gloves is required. Regularly inspect gloves for any signs of degradation or punctures.[4]• Laboratory Coat: A full-length, long-sleeved laboratory coat is essential to protect the skin.[5]• Respiratory Protection: Use a NIOSH-approved respirator with cartridges suitable for dusts and organic vapors.
Handling of Solutions	• Eye and Face Protection• Protective Gloves• Laboratory Coat	• Eye Protection: Chemical splash goggles are the minimum requirement.[7]• Protective Gloves: Chemical-resistant nitrile gloves are required.[7]• Laboratory Coat: A full-length, long-sleeved laboratory coat must be worn.[5]
Accidental Spill Cleanup	• Eye and Face Protection• Protective Gloves• Laboratory Coat• Respiratory Protection• Chemical-Resistant Apron and Boot Covers	• Enhanced Protection: In the event of a spill, a higher level of protection is necessary to mitigate increased exposure risk. All PPE from routine handling is required, with the addition of an impervious apron and boot covers.[2]

III. Procedural Guidance for Safe Handling and Operations

Adherence to a strict, step-by-step protocol is crucial for minimizing risk. The following workflow is designed to guide you through the safe handling of Tetrabutylammonium tetracyanoborate.

Caption: Workflow for Safe Handling of Tetrabutylammonium Tetracyanoborate.

IV. Disposal Plan: Responsible Stewardship

Proper disposal is a critical component of the chemical lifecycle. All waste containing Tetrabutylammonium tetracyanoborate must be treated as hazardous waste.

Waste Segregation and Collection:

• Dedicated Containers: Use separate, clearly labeled, and sealed containers for solid and liquid waste.[4]

• Solid Waste: This includes any contaminated gloves, weigh paper, and other disposable materials. These should be double-bagged.[7]

• Liquid Waste: Collect all solutions containing Tetrabutylammonium tetracyanoborate in a dedicated, sealed container.

• Never Mix: Do not mix Tetrabutylammonium tetracyanoborate waste with other chemical waste streams, especially acidic waste.

Decontamination:

• Glassware and Surfaces: All non-disposable items and work surfaces that have come into contact with the compound should be decontaminated. A recommended procedure is to rinse with a pH 10 buffer solution, followed by a standard laboratory cleaning procedure.[2][4] This alkaline rinse helps to ensure the stability of the cyanoborate anion and prevent the formation of hydrogen cyanide.

Final Disposal:

• All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office.[4] Do not attempt to neutralize or dispose of this chemical through standard laboratory drains.

By integrating these safety protocols into your standard operating procedures, you can confidently and responsibly advance your research while prioritizing the well-being of yourself and your colleagues.

V. References

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